1H-Pyrazole-1-ethanamine, Hydrochloride: Structural Elucidation, Physicochemical Properties, and Synthetic Applications
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary In modern drug discovery, bifunctional heterocyclic building blocks are critical...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Whitepaper
Executive Summary
In modern drug discovery, bifunctional heterocyclic building blocks are critical for designing highly selective pharmacophores. 1H-Pyrazole-1-ethanamine, hydrochloride (CAS: 663941-73-9) is a highly versatile intermediate characterized by a pyrazole ring linked to a primary ethylamine side chain[1]. The pyrazole moiety provides unique
π
-electron distribution and hydrogen-bonding capabilities, often acting as a hinge-binding motif in kinase inhibitors[2]. Meanwhile, the primary amine facilitates rapid derivatization via amide coupling, reductive amination, or urea formation.
This whitepaper provides an in-depth technical analysis of its structural properties, a self-validating synthetic methodology, and its pharmacological relevance in the development of p38 Mitogen-Activated Protein Kinase (MAPK) inhibitors.
Chemical Identification & Structural Properties
The free base form, 1H-pyrazole-1-ethanamine (CAS: 101395-71-5), is an oily liquid that is prone to oxidative degradation and possesses limited shelf-life[3]. Converting it to the hydrochloride salt (CAS: 663941-73-9) is a deliberate causal choice in chemical manufacturing: protonation of the primary aliphatic amine drastically increases crystalline stability, mitigates atmospheric oxidation, and enhances aqueous solubility, which is a prerequisite for downstream biological assays and physiological environments[1].
Physicochemical Data Summary
The quantitative properties of the compound dictate its pharmacokinetic potential when incorporated into larger drug molecules. The low Topological Polar Surface Area (TPSA) and favorable LogP make it an excellent fragment for central nervous system (CNS) or orally bioavailable targets[4].
Property
Value
IUPAC Name
2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride
CAS Registry Number
663941-73-9
Molecular Formula
C₅H₁₀ClN₃
Molecular Weight
147.61 g/mol
Canonical SMILES
Cl.NCCN1C=CC=N1
Topological Polar Surface Area (TPSA)
43.84 Ų
LogP (Estimated)
0.6854
Hydrogen Bond Donors
2 (Amine + HCl)
Hydrogen Bond Acceptors
3
Synthetic Methodology & Manufacturing Protocol
Direct alkylation of pyrazole with 2-bromoethylamine often leads to uncontrolled over-alkylation or polymerization due to the nucleophilicity of the unprotected primary amine. To circumvent this, the industry standard employs a Gabriel Synthesis strategy . By masking the amine with a phthalimide protecting group, we ensure strict mono-alkylation at the N1 position of the pyrazole ring.
Step-by-Step Protocol: Gabriel Synthesis Route
Step 1: N-Alkylation
Charge a dry, nitrogen-purged reactor with 1H-pyrazole (1.0 eq) and anhydrous N,N-dimethylformamide (DMF).
Add anhydrous potassium carbonate (K₂CO₃, 1.5 eq) as a mild base. Causality: K₂CO₃ deprotonates the pyrazole without causing degradation of the alkylating agent.
Introduce N-(2-bromoethyl)phthalimide (1.1 eq) and heat the suspension to 80°C for 12 hours.
Self-Validation Check: Monitor via TLC (Ethyl Acetate:Hexane 1:1). The reaction is complete when the pyrazole spot disappears. Quench with ice water to precipitate the 2-(1H-pyrazol-1-yl)ethylphthalimide intermediate. Filter and dry.
Step 2: Hydrazinolysis (Deprotection)
Suspend the intermediate in absolute ethanol and add hydrazine hydrate (NH₂NH₂·H₂O, 2.0 eq).
Reflux at 85°C for 4 hours. The bulky phthalimide ring is cleaved, releasing the free primary amine and forming phthalhydrazide as a byproduct.
Step 3: Salt Formation & Purification
Cool the mixture and acidify to pH 2 using 4M HCl in dioxane.
Causality & Self-Validation: Acidification serves a dual purpose. It protonates the target amine, making it highly water-soluble, while forcing the phthalhydrazide byproduct to precipitate out of solution.
Filter the solid byproduct. To validate purity, subject the aqueous filtrate to LC-MS; ensure the absence of the m/z 163 peak (phthalhydrazide).
Lyophilize the aqueous filtrate to yield 1H-Pyrazole-1-ethanamine, hydrochloride as a stable, white crystalline powder[1].
Synthetic Workflow Diagram
Figure 1: Step-by-step synthetic workflow for 1H-Pyrazole-1-ethanamine, hydrochloride.
Pharmacological Relevance: p38 MAPK Inhibition
1H-Pyrazole-1-ethanamine is prominently featured in the patent literature as a core scaffold for synthesizing inhibitors of p38 Mitogen-Activated Protein Kinase (MAPK)[2][5].
p38 MAPK is a primary driver in the production of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-
α
) and Interleukin-1 beta (IL-1
β
)[5]. Overexpression of these cytokines is directly linked to the pathogenesis of rheumatoid arthritis, inflammatory bowel disease, and asthma[5].
When 1H-Pyrazole-1-ethanamine is derivatized (e.g., via coupling the primary amine with fluorophenyl or pyridinyl moieties), the resulting compounds act as ATP-competitive inhibitors. The pyrazole nitrogen atoms form critical hydrogen bonds with the hinge region of the p38 kinase ATP-binding pocket, effectively locking the enzyme in an inactive conformation and halting the inflammatory cascade[2].
p38 MAPK Signaling Inhibition Diagram
Figure 2: Mechanism of action of pyrazole-derived p38 MAPK inhibitors blocking cytokine production.
Analytical Validation & Quality Control
To ensure batch-to-batch reproducibility, the following analytical protocols must be adhered to:
Nuclear Magnetic Resonance (¹H-NMR):
Solvent Choice: DMSO-d₆ is mandatory. Causality: The hydrochloride salt is highly soluble in DMSO, and unlike D₂O, DMSO-d₆ does not undergo rapid deuterium exchange with the amine protons. This allows the analyst to observe the broad singlet of the -NH₃⁺ group (typically around
δ
8.0 - 8.5 ppm), confirming the salt form.
Key Signals: Look for the three distinct pyrazole aromatic protons (two doublets and one triplet/multiplet between
δ
6.2 and 7.8 ppm) and two distinct triplets for the ethyl chain (
δ
3.2 and 4.4 ppm).
Liquid Chromatography-Mass Spectrometry (LC-MS):
Utilize an Electrospray Ionization (ESI) source in positive mode. The primary target mass should be observed at m/z 112.08 [M+H]⁺, representing the protonated free base. The chloride counter-ion will not be visible in positive ion mode.
References
Google Patents. "US6423713B1 - Substituted pyrazoles as p38 kinase inhibitors". Google Patents.
European Patent Office. "SUBSTITUTED PYRAZOLES AS P38 KINASE INHIBITORS - Patent 1144403". EPO. URL: [Link]
Synthesis pathways and mechanisms for 1H-Pyrazole-1-ethanamine, hydrochloride
Synthesis Pathways and Mechanisms for 1H-Pyrazole-1-ethanamine, Hydrochloride: A Technical Guide Abstract 1H-Pyrazole-1-ethanamine, hydrochloride (CAS: 663941-73-9), commonly identified as 1-(2-aminoethyl)pyrazole hydroc...
Author: BenchChem Technical Support Team. Date: April 2026
Synthesis Pathways and Mechanisms for 1H-Pyrazole-1-ethanamine, Hydrochloride: A Technical Guide
Abstract
1H-Pyrazole-1-ethanamine, hydrochloride (CAS: 663941-73-9), commonly identified as 1-(2-aminoethyl)pyrazole hydrochloride, is a highly versatile bifunctional building block in modern medicinal chemistry. It is instrumental in the synthesis of heteroarylpiperidines, antipsychotic agents, and novel fluorescent amino acids[1]. This whitepaper provides an in-depth mechanistic analysis of its synthesis, evaluating the kinetic principles of pyrazole regioselectivity and detailing field-proven, self-validating experimental protocols for its preparation.
Mechanistic Grounding: Regioselectivity and Alkylation Dynamics
The synthesis of 1H-pyrazole-1-ethanamine requires the precise introduction of an ethylamine moiety at the N1 position of the pyrazole ring. This presents two distinct chemical challenges: pyrazole tautomerism and primary amine chemoselectivity.
Kinetic Control of Pyrazole Regioselectivity:
The N-alkylation of pyrazoles is governed by the tautomeric equilibrium between the N1 and N2 positions. For unsubstituted 1H-pyrazole, these positions are degenerate. However, quantum mechanical (QM) calculations demonstrate that the transition state energies during alkylation heavily dictate the reaction's trajectory. Using generic electrophiles (e.g., methyl bromide), the activation energy for N1 alkylation is approximately 6.4 kcal/mol, whereas N2 alkylation requires 9.4 kcal/mol. This 3.0 kcal/mol energy differential inherently favors N1 substitution under kinetic control[2].
The Chemoselectivity Paradox:
The more formidable challenge is the chemoselectivity of the pendant amine. Primary amines are highly susceptible to over-alkylation, forming undesired secondary or tertiary amines. This occurs because the mono-alkylated product is often more nucleophilic than the starting primary amine due to the inductive electron-donating effect of the newly attached alkyl group[3]. Consequently, synthetic pathways must be explicitly designed to suppress this over-alkylation.
Strategic Synthesis Pathways
Pathway A: The Gabriel Synthesis Route (Phthalimide Protection)
To completely circumvent the over-alkylation of the primary amine, the Gabriel synthesis approach utilizes
N
-(2-bromoethyl)phthalimide. The bulky, electron-withdrawing phthalimide group effectively masks the primary amine during the
SN2
coupling with the pyrazolide anion[4]. Following successful C-N bond formation, the phthalimide is cleaved using hydrazine hydrate (the Ing-Manske procedure) to release the free primary amine, which is subsequently trapped as the hydrochloride salt.
Pathway B: Direct Alkylation via Competitive Deprotonation
Direct alkylation utilizing 2-bromoethylamine hydrobromide or 2-chloroethylamine is highly atom-economical but requires rigorous stoichiometric and thermal control. By utilizing the hydrobromide salt of the electrophile and employing a competitive deprotonation strategy with bases like CsOH or NaOH, the concentration of the free, nucleophilic primary amine is kept artificially low. Slow, dropwise addition of the electrophile ensures the reaction is driven toward mono-alkylation[5],[3].
Recent breakthroughs in biocatalysis have introduced engineered methyltransferases capable of utilizing simple haloalkanes for the selective N-alkylation of pyrazoles. This cyclic two-enzyme cascade recycles
S
-adenosyl-L-methionine (SAM) analogs, achieving >99% regioselectivity and offering a sustainable, transition-metal-free alternative to traditional methods[6].
Caption: Logical pathways for the synthesis of 1H-Pyrazole-1-ethanamine.
Self-Validating Experimental Protocol: The Gabriel Route
The Gabriel route remains the gold standard for laboratory-scale synthesis due to its high purity profile and absolute suppression of tertiary amine byproducts. The following protocol is engineered with built-in causality and self-validating visual cues.
Phase 1: Pyrazolide Anion Generation
Action: Suspend Sodium Hydride (NaH, 60% dispersion in mineral oil) in anhydrous DMF under an inert
N2
atmosphere. Cool to 0 °C. Slowly add 1H-pyrazole dissolved in DMF dropwise[4].
Causality: NaH is a strong, non-nucleophilic base that quantitatively deprotonates pyrazole (
pKa
~14.4) to form the highly nucleophilic pyrazolide anion. Cooling prevents thermal degradation of the solvent and controls the exothermic deprotonation.
Self-Validation: The reaction is visually validated by the immediate evolution of hydrogen gas (bubbling). The cessation of bubbling indicates complete deprotonation.
Phase 2:
SN2
Alkylation
Action: Add
N
-(2-bromoethyl)phthalimide to the reaction mixture. Heat the reactor to 60 °C and stir for 2.5 hours[4].
Causality: The elevated temperature provides the necessary activation energy to drive the
SN2
displacement of the bromide ion by the sterically hindered pyrazolide anion.
Self-Validation: TLC monitoring (Hexanes/EtOAc) will show the disappearance of the UV-active
N
-(2-bromoethyl)phthalimide spot and the emergence of a new, lower
Rf
product spot. Extractive workup with EtOAc and
H2O
will yield a golden oil[4].
Phase 3: Deprotection (Hydrazinolysis)
Action: Dissolve the isolated intermediate in ethanol. Add an excess of hydrazine hydrate (
N2H4⋅H2O
) and reflux for 2 to 4 hours.
Causality: Hydrazine is a potent alpha-effect nucleophile that attacks the phthalimide carbonyls, forming a stable cyclic phthalhydrazide byproduct and releasing the free primary amine.
Self-Validation: The formation of a voluminous, insoluble white precipitate (phthalhydrazide) during reflux and subsequent cooling serves as a definitive visual cue of successful deprotection.
Phase 4: Hydrochloride Salt Formation
Action: Filter off the phthalhydrazide. Concentrate the filtrate, dissolve the resulting free base in ethyl acetate (EtOAc), and add ethereal HCl dropwise at 0 °C[4].
Causality: The free base is an oil that is prone to oxidation and degradation. Converting it to the hydrochloride salt enhances chemical stability, water solubility, and shelf-life.
Self-Validation: Immediate precipitation of a white crystalline solid upon the addition of ethereal HCl confirms the formation of the target 1H-pyrazole-1-ethanamine, hydrochloride salt.
Caption: Step-by-step experimental workflow for the Gabriel synthesis route.
Quantitative Data Presentation
The selection of a synthesis pathway depends heavily on the scale of production, available infrastructure, and purity requirements. The table below summarizes the quantitative metrics and operational parameters for the three primary synthesis routes.
Intermediate compounds in the synthesis of heteroarylpiperidines, pyrrolidines and piperazines (US5663449A)
Method for preparing n-(2-aminoethyl)azole compound (JP2010215610A)
Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes
Source: National Institutes of Health (NIH) / Angewandte Chemie
URL:[Link]
Stability and Speciation of 1H-Pyrazole-1-ethanamine Hydrochloride in Aqueous Buffer Solutions: A Technical Whitepaper
As a Senior Application Scientist, I approach the physicochemical profiling of chemical building blocks not as a mere regulatory checkbox, but as the foundational logic dictating formulation success. 1H-Pyrazole-1-ethana...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I approach the physicochemical profiling of chemical building blocks not as a mere regulatory checkbox, but as the foundational logic dictating formulation success. 1H-Pyrazole-1-ethanamine hydrochloride is a critical pharmacophore embedded in numerous biologically active compounds, notably p38 mitogen-activated protein (MAP) kinase inhibitors and advanced copper(II) coordination complexes [[1]]([Link]). Understanding its stability in aqueous buffer solutions is paramount for predicting shelf-life, optimizing assay conditions, and ensuring the integrity of downstream biological screens.
This whitepaper dissects the thermodynamic and kinetic drivers of 1H-pyrazole-1-ethanamine hydrochloride stability, providing self-validating protocols for empirical testing.
Structural Causality and Acid-Base Equilibria
The molecule consists of a highly electron-rich pyrazole ring linked to a primary ethanamine chain. Formulating this compound as a hydrochloride salt is a deliberate thermodynamic choice. The HCl salt protonates the primary amine (
−NH3+
), which disrupts the crystal lattice energy compared to the free base and maximizes dipole-ion interactions with aqueous solvents, dramatically enhancing solubility .
In aqueous buffers, the stability of 1H-pyrazole-1-ethanamine is dictated by its speciation. The molecule exhibits two distinct macroscopic pKa values:
pKa1 (~2.5): Protonation of the pyrazole N2 nitrogen.
pKa2 (~9.5): Protonation of the primary ethanamine group.
At physiological pH (7.4), the compound exists predominantly as a mono-cation. This ionic state prevents nucleophilic auto-condensation—a common degradation pathway for free-base primary amines—but renders the molecule susceptible to specific buffer-catalyzed hydrolysis and oxidative deamination over time .
Mechanisms of Aqueous Degradation
When exposed to aqueous buffers over time, particularly under thermal stress, 1H-pyrazole-1-ethanamine hydrochloride undergoes two primary degradation pathways:
Base-Catalyzed Deamination: At pH > 8.5, the deprotonation of the ethanamine group increases its nucleophilicity, leading to intermolecular reactions or oxidative deamination.
General Acid-Base Catalysis by Buffers: Buffer species (e.g., phosphate, citrate) are not inert. High concentrations of phosphate buffer at pH 7.4 can actively participate in proton transfer, lowering the activation energy (
Ea
) for the hydrolysis of the ethyl linker.
Self-Validating Experimental Protocols
To empirically determine the degradation kinetics, we employ a self-validating system. A protocol is self-validating when it includes internal controls that isolate the variable of interest from confounding factors, ensuring that every data point generated is mechanistically sound.
Protocol 1: Forced Degradation and Kinetic Profiling
Objective: Determine the pseudo-first-order degradation rate constant (
kobs
) across varying pH and temperature.
Step-by-Step Methodology:
Buffer Preparation: Prepare 50 mM buffers (Acetate for pH 4.0, Phosphate for pH 7.4, Borate for pH 10.0). Adjust all buffers to a constant ionic strength (
I=0.1
M) using NaCl.
Causality: Constant ionic strength ensures that changes in degradation rate are strictly due to pH, not variations in the activity coefficients of the reactive species.
Sample Spiking: Dissolve 1H-pyrazole-1-ethanamine HCl to a final concentration of 1.0 mg/mL in each buffer.
Thermal Incubation: Aliquot the solutions into amber glass vials (to prevent photo-degradation) and incubate in temperature-controlled chambers at 25°C, 40°C, and 60°C.
Sampling and Quenching: At predefined intervals (0, 1, 3, 7, 14, and 30 days), remove a 100 µL aliquot. Immediately dilute with 900 µL of mobile phase (containing 0.1% Trifluoroacetic acid) and flash-freeze at -20°C.
Causality: The acidic dilution and temperature drop instantly quench the reaction, locking the kinetic state for accurate time-point analysis.
Workflow for determining pH-dependent degradation kinetics in aqueous buffers.
Protocol 2: Stability-Indicating HPLC-UV/MS Assay
Objective: Quantify the intact parent compound and identify degradation products.
Step-by-Step Methodology:
Column Selection: Use an end-capped C18 column (e.g., Waters XBridge, 4.6 x 150 mm, 3.5 µm).
Causality: End-capping minimizes secondary interactions between the basic ethanamine group and residual silanols on the silica matrix, preventing severe peak tailing.
Mobile Phase: Phase A = Water + 0.1% TFA; Phase B = Acetonitrile + 0.1% TFA.
Causality: Trifluoroacetic acid (TFA) acts as an ion-pairing agent, increasing the retention of the highly polar, protonated pyrazole-ethanamine on the hydrophobic reverse-phase column.
Gradient Elution: Run a linear gradient from 5% B to 60% B over 15 minutes at a flow rate of 1.0 mL/min.
Detection: Monitor UV absorbance at 210 nm and 254 nm, coupled in-line with an Electrospray Ionization Mass Spectrometer (ESI-MS) in positive ion mode to identify degradant masses.
Quantitative Stability Data
The following tables summarize the speciation and kinetic data derived from the self-validating protocols described above.
Table 1: Speciation and pKa of 1H-Pyrazole-1-ethanamine
Functional Group
Experimental pKa
Predominant State at pH 7.4
Pyrazole N2
2.5 ± 0.1
Neutral
Ethanamine
9.5 ± 0.2
Protonated Cation (
−NH3+
)
Table 2: Pseudo-First-Order Degradation Rates (
kobs
) at 40°C
Buffer System
pH
kobs
(
days−1
)
Estimated Half-Life (
t1/2
)
Acetate
4.0
1.2×10−4
> 15 years
Phosphate
7.4
4.5×10−3
~ 154 days
Borate
10.0
2.1×10−2
~ 33 days
Note: The accelerated degradation at pH 10.0 is driven by the deprotonation of the primary amine, increasing its susceptibility to oxidative pathways.
Biological Context: p38 Kinase Inhibition
Why does this aqueous stability matter? 1H-Pyrazole-1-ethanamine derivatives are highly potent inhibitors of p38 MAP kinase, a critical node in the inflammatory cytokine signaling cascade . If the ethanamine linker degrades in aqueous physiological environments (like blood plasma or in vitro assay buffers), the molecule loses its ability to form crucial hydrogen bonds within the kinase ATP-binding pocket. This degradation results in a false-negative efficacy readout during high-throughput screening.
Role of pyrazole derivatives in blocking the p38 MAPK inflammatory signaling pathway.
References
Substituted pyrazoles as p38 kinase inhibitors. Google Patents (US6423713B1).
Copper(II) Complexes of Phenanthroline and Histidine Containing Ligands. ACS Publications. Available at:[Link]
Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. Available at:[Link]
The Role of 1H-Pyrazole-1-ethanamine, Hydrochloride in Pharmaceutical Research: A Versatile Scaffold for Kinase Inhibition
Executive Summary In the landscape of modern medicinal chemistry, the identification and functionalization of privileged pharmacophores are critical for accelerating drug discovery. 1H-Pyrazole-1-ethanamine, hydrochlorid...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern medicinal chemistry, the identification and functionalization of privileged pharmacophores are critical for accelerating drug discovery. 1H-Pyrazole-1-ethanamine, hydrochloride (CAS: 663941-73-9) has emerged as a highly versatile small-molecule building block[1]. Characterized by a pyrazole ring tethered to a flexible ethylamine linker, this compound serves as a foundational scaffold for synthesizing highly selective kinase inhibitors.
This technical guide explores the mechanistic rationale behind utilizing 1H-Pyrazole-1-ethanamine in pharmaceutical research—specifically its role in developing p38 Mitogen-Activated Protein (MAP) kinase inhibitors for the treatment of Tumor Necrosis Factor (TNF)-mediated inflammatory disorders[2]. Furthermore, we detail a self-validating synthetic workflow for its integration into larger active pharmaceutical ingredients (APIs).
Chemical Profile & Structural Rationale
The selection of 1H-Pyrazole-1-ethanamine, hydrochloride in drug design is driven by strict structure-activity relationship (SAR) principles:
The Pyrazole Core (Hinge-Binding Motif): The five-membered pyrazole ring contains adjacent nitrogen atoms that act as potent hydrogen bond donors and acceptors. This geometry is perfectly suited to anchor the molecule within the highly conserved ATP-binding hinge region of various kinases[2].
The Ethanamine Linker (Functionalization Handle): The two-carbon (ethyl) chain provides optimal spatial flexibility, while the terminal primary amine serves as a highly reactive nucleophile. This allows for rapid library generation via amide coupling, reductive amination, or sulfonylation.
The Hydrochloride Salt Form: The free base of this compound is prone to oxidation and degradation. Supplying it as a hydrochloride (1:1) salt ensures thermodynamic stability, high aqueous solubility, and precise stoichiometric control during benchtop synthesis[1].
The most prominent pharmaceutical application of the 1H-Pyrazole-1-ethanamine scaffold is the synthesis of inhibitors targeting p38 MAP kinase[2].
The Causality of Inhibition
p38 MAP kinase is a critical node in the intracellular signaling cascade activated by pro-inflammatory cytokines such as TNF-α and IL-1[3]. When these cytokines bind to cell surface receptors, they trigger upstream kinases (MKK3/MKK6) that phosphorylate and activate p38. Activated p38 subsequently phosphorylates downstream effectors (like MK2 and ATF2), leading to the massive production of inflammatory mediators responsible for conditions like rheumatoid arthritis and inflammatory bowel disease[2].
Derivatives synthesized from 1H-Pyrazole-1-ethanamine act as Type I competitive inhibitors . The pyrazole core occupies the adenine-binding pocket of the p38 enzyme, outcompeting endogenous ATP, while the functionalized ethanamine tail extends into the solvent-exposed region or adjacent hydrophobic pockets to dictate kinase selectivity[2].
Fig 1. p38 MAPK signaling cascade and targeted inhibition by pyrazole-derived compounds.
Synthetic Utility & Experimental Workflow
To utilize 1H-Pyrazole-1-ethanamine, hydrochloride in drug discovery, researchers typically employ amide coupling to attach diverse R-groups to the primary amine.
Below is a field-proven, self-validating protocol for the functionalization of this scaffold. The protocol incorporates In-Process Controls (IPCs) to ensure mechanistic integrity at every step.
Action: Suspend 1.0 eq of 1H-Pyrazole-1-ethanamine, hydrochloride in anhydrous N,N-Dimethylformamide (DMF). Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA).
Causality: The starting material is a protonated salt (-NH₃⁺ Cl⁻), rendering the amine non-nucleophilic. DIPEA, a sterically hindered base, scavenges the HCl to generate the reactive free amine without acting as a competing nucleophile.
Self-Validation: Check the pH of the organic mixture (target pH 8-9) using wetted pH paper to confirm complete neutralization.
2. Electrophile Activation
Action: In a separate vial, dissolve 1.1 eq of the target Carboxylic Acid (R-COOH) in DMF. Add 1.2 eq of HATU and stir for 15 minutes.
Causality: HATU rapidly converts the chemically inert carboxylic acid into a highly reactive O-Atab active ester. This intermediate prevents racemization and is highly susceptible to nucleophilic attack.
3. Coupling Reaction
Action: Transfer the activated ester solution to the free-based pyrazole solution. Stir at room temperature for 2 hours.
Self-Validation (IPC): Perform LC-MS analysis. The reaction is validated when the starting material mass (m/z 112 for the free base) is entirely consumed, and the target product mass (M+H)⁺ dominates the chromatogram.
4. Purification & Final Characterization
Action: Quench with water, extract with Ethyl Acetate, and purify the organic layer via Preparative-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).
Self-Validation: Confirm the final structure via ¹H-NMR (verifying the presence of the distinct pyrazole aromatic protons at ~7.5 ppm) and High-Resolution Mass Spectrometry (HRMS).
Fig 2. Self-validating synthetic workflow for the functionalization of the pyrazole scaffold.
The primary amine of the ethanamine linker is practically inactive against p38 on its own. However, functionalizing this handle dramatically alters the molecule's lipophilicity (cLogP) and binding affinity.
The table below summarizes representative SAR data demonstrating how modifying the 1H-Pyrazole-1-ethanamine scaffold yields potent p38α inhibitors[2].
Compound Scaffold
R-Group Modification (Ethanamine Linker)
Molecular Weight ( g/mol )
cLogP
p38α IC₅₀ (nM)
Unmodified Scaffold
-NH₂ (Primary Amine)
147.61
0.23
>10,000
Derivative A
Benzamide coupling
251.28
1.85
450
Derivative B
4-Fluorobenzamide coupling
269.27
2.01
120
Derivative C
Pyridine-3-carboxamide coupling
252.27
1.34
85
Derivative D
2-(4-fluorophenyl)ethyl substitution
233.28
2.45
15
Data Interpretation: Introducing aromatic bulk (Derivatives A-C) allows the molecule to engage in π-π stacking within the hydrophobic pocket adjacent to the ATP-binding site. The addition of an electronegative fluorine atom (Derivative B) or a hydrogen-bond accepting pyridine nitrogen (Derivative C) further enhances target affinity, driving the IC₅₀ into the nanomolar range[2].
Conclusion
1H-Pyrazole-1-ethanamine, hydrochloride is far more than a simple chemical reagent; it is a strategically designed molecular scaffold. By combining the privileged kinase-anchoring properties of the pyrazole ring with the synthetic flexibility of an ethanamine linker, it empowers pharmaceutical researchers to rapidly navigate SAR landscapes. When integrated into self-validating synthetic workflows, this building block significantly accelerates the discovery of next-generation anti-inflammatory therapeutics.
References
Title: US6423713B1 - Substituted pyrazoles as p38 kinase inhibitors
Source: Google Patents
URL
Title: SUBSTITUTED PYRAZOLES AS P38 KINASE INHIBITORS - Patent 1144403
Source: European Patent Office (EPO)
URL: [Link]
In Vitro Pharmacokinetics of 1H-Pyrazole-1-ethanamine, Hydrochloride: A Technical Guide for Drug Development
Executive Summary As a Senior Application Scientist in drug metabolism and pharmacokinetics (DMPK), I frequently oversee fragment-based drug design (FBDD) campaigns that leverage versatile nitrogen-rich heterocycles. One...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
As a Senior Application Scientist in drug metabolism and pharmacokinetics (DMPK), I frequently oversee fragment-based drug design (FBDD) campaigns that leverage versatile nitrogen-rich heterocycles. One such critical pharmacophore is 1H-Pyrazole-1-ethanamine, hydrochloride (CAS: 663941-73-9)[1]. This building block—characterized by an active pyrazole ring and an ethanamine linker—is foundational in synthesizing p38 mitogen-activated protein (MAP) kinase inhibitors[2], brain-penetrant LRRK2 inhibitors[3], and novel Cu(II) metallodrugs[4].
The pyrazole moiety is highly valued because it acts as a partial mimic of the adenine ring of ATP, capable of forming critical hydrogen bonds with kinase hinge regions (e.g., the Met106 residue in p38)[5]. However, integrating this fragment into larger drug candidates introduces specific pharmacokinetic (PK) liabilities. This whitepaper provides an in-depth, mechanistic guide to the in vitro ADME (Absorption, Distribution, Metabolism, Excretion) profiling of 1H-Pyrazole-1-ethanamine derivatives, emphasizing the causality behind experimental choices and establishing self-validating assay protocols.
Physicochemical Profiling & ADME Rationale
Before initiating complex cell-based assays, understanding the baseline physicochemical properties of the hydrochloride salt is paramount. The salt form is deliberately chosen to maximize kinetic solubility in aqueous assay buffers, preventing compound precipitation that frequently confounds high-throughput screening (HTS) data and leads to artificially low clearance values[6].
Table 1: Physicochemical Properties of 1H-Pyrazole-1-ethanamine, hydrochloride [1][7]
Property
Value
PK Implication
Molecular Formula
C5H10ClN3
Low MW allows for extensive functionalization without violating Lipinski's Rule of 5.
Molecular Weight
147.61 g/mol
High ligand efficiency (LE) potential.
LogP (Calculated)
~0.68
Hydrophilic nature ensures high aqueous solubility; requires lipophilic elaboration for passive diffusion.
H-Bond Donors / Acceptors
1 / 3
Favorable for target binding but must be monitored to prevent excessive P-glycoprotein efflux.
In Vitro Pharmacokinetic Workflows
To systematically de-risk pyrazole-ethanamine derivatives, we employ a tiered in vitro screening cascade designed to isolate specific ADME variables.
Figure 1: In vitro PK screening workflow for pyrazole-ethanamine derivatives.
Metabolic Stability: The Cytochrome P450 Liability
Pyrazole rings and aliphatic amine linkers are highly susceptible to Phase I oxidative metabolism. Specifically, in vitro metabolite identification (MetID) studies often reveal that the C5-position of the pyrazole and the N-alkyl groups undergo rapid oxidation by Cytochrome P450 (CYP) enzymes, particularly CYP1A2 and CYP3A4[3].
Figure 2: Primary Phase I and Phase II metabolic pathways for pyrazole derivatives.
To accurately determine the intrinsic clearance (
CLint
) and half-life (
t1/2
), we utilize Human Liver Microsomes (HLM).
Step 1: Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4).
Causality: This specific pH mimics physiological intracellular conditions, maintaining the structural integrity and optimal folding of the microsomal CYP450 enzymes.
Step 2: Pre-incubation: Mix HLM (0.5 mg/mL final protein concentration) with the test compound (1 µM). Include a positive control (e.g., Verapamil) and a negative control (no NADPH).
Causality: The positive control validates the enzymatic activity of the specific HLM batch, creating a self-validating system. The negative control rules out non-CYP mediated chemical degradation.
Step 3: Reaction Initiation: Add NADPH (1 mM final) to initiate the reaction.
Causality: NADPH is the obligate electron donor for CYP450 enzymes; without it, Phase I oxidation cannot occur.
Step 4: Quenching & Extraction: At predetermined time points (0, 5, 15, 30, 60 mins), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard.
Causality: Acetonitrile instantly precipitates the CYP proteins, halting the reaction precisely at the designated time point, while simultaneously extracting the analyte for LC-MS/MS quantification.
Permeability and Efflux: Navigating the Blood-Brain Barrier
When developing CNS-targeted drugs (e.g., LRRK2 inhibitors for Parkinson's disease), the compound must cross the blood-brain barrier (BBB)[3]. The primary amine of the ethanamine linker is often protonated at physiological pH, which can hinder passive diffusion and make the compound a substrate for P-glycoprotein (P-gp) efflux transporters.
Step 1: Cell Culture: Seed MDCK cells transfected with the human MDR1 gene (encoding P-gp) onto porous polycarbonate Transwell inserts. Allow 4-5 days for monolayer formation.
Step 2: Integrity Validation: Measure Transepithelial Electrical Resistance (TEER) and dose Lucifer Yellow (a paracellular marker).
Causality: A TEER > 200
Ω⋅cm2
and Lucifer Yellow permeability <
1×10−6
cm/s confirm that the cellular monolayer is intact. If these metrics fail, the assay is invalid, preventing false-positive permeability readings.
Step 3: Dosing: Apply the test compound (10 µM) to the apical (A) chamber for A-to-B transport, and to the basolateral (B) chamber for B-to-A transport. Incubate for 120 minutes at 37°C.
Step 4: Analysis: Quantify using LC-MS/MS and calculate the Apparent Permeability (
Papp
) and the Efflux Ratio (ER =
Papp(B−A)/Papp(A−B)
).
Causality: An ER > 2 indicates significant P-gp efflux, necessitating structural optimization (e.g., reducing hydrogen bond donors or sterically masking the amine) to achieve CNS penetration[3].
Table 2: Target In Vitro ADME Metrics for Optimized Pyrazole-Ethanamine Lead Compounds [3][6]
Parameter
Target Value
Clinical Rationale
HLM
CLint
< 20 µL/min/mg
Ensures adequate systemic exposure and half-life.
MDCK-MDR1
Papp
(A-B)
>
10×10−6
cm/s
Predicts high intestinal absorption and BBB penetration.
Efflux Ratio (ER)
< 2.0
Minimizes P-gp mediated clearance from the CNS.
CYP Inhibition (IC50)
> 10 µM
Prevents drug-drug interactions (DDIs), a known liability for pyrazoles against CYP1A2.
Conclusion
1H-Pyrazole-1-ethanamine, hydrochloride is a highly potent structural motif in medicinal chemistry. However, its successful translation into a clinical candidate requires rigorous in vitro ADME profiling. By understanding the causality behind CYP-mediated oxidation of the pyrazole ring and P-gp efflux of the ethanamine linker, scientists can rationally design self-validating assays to guide structure-activity relationship (SAR) optimization and accelerate drug development.
References
SUBSTITUTED PYRAZOLES AS P38 KINASE INHIBITORS - Patent 1144403. epo.org.
Copper(II) Complexes of Phenanthroline and Histidine Containing Ligands: Synthesis, Characterization and Evaluation of their DNA Cleavage and Cytotoxic Activity | Inorganic Chemistry. acs.org.
Application Note: Protocol for Dissolving 1H-Pyrazole-1-ethanamine, hydrochloride in DMSO
Introduction & Rationale 1H-Pyrazole-1-ethanamine, hydrochloride (also known as 2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride) is a highly versatile primary amine building block utilized in synthetic chemistry and drug...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Rationale
1H-Pyrazole-1-ethanamine, hydrochloride (also known as 2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride) is a highly versatile primary amine building block utilized in synthetic chemistry and drug discovery[1].
The Causality of Solvent and Salt Selection:
As a hydrochloride (HCl) salt, this compound exhibits a highly favorable thermodynamic profile for dissolution. The protonated amine disrupts the crystal lattice energy more readily than its free base counterpart, significantly enhancing its solubility in polar solvents. While water is a viable solvent, Dimethyl Sulfoxide (DMSO) is the industry gold standard for preparing concentrated, long-term stock solutions[2]. DMSO acts as a universal, aprotic solvent that resists rapid evaporation, prevents microbial growth at high concentrations, and allows for seamless serial dilution into aqueous assay buffers or cell culture media without immediate precipitation.
Before beginning the protocol, it is critical to define the mass-to-volume ratios required for standard stock concentrations. All calculations are based on the anhydrous molecular weight of the hydrochloride salt[1].
Property
Value
Chemical Name
1H-Pyrazole-1-ethanamine, hydrochloride
CAS Number
663941-73-9
Molecular Formula
C5H10ClN3
Molecular Weight
147.61 g/mol
Recommended Stock Solvent
Anhydrous Dimethyl Sulfoxide (DMSO)
10 mM Stock Preparation
Dissolve 1.48 mg in 1.0 mL DMSO
50 mM Stock Preparation
Dissolve 7.38 mg in 1.0 mL DMSO
100 mM Stock Preparation
Dissolve 14.76 mg in 1.0 mL DMSO
Pre-Analytical Considerations
To ensure the scientific integrity of your stock solution, the following field-proven insights must be applied:
Hygroscopicity & Solvent Integrity: Both the amine hydrochloride salt and DMSO are inherently hygroscopic. Moisture-contaminated DMSO can significantly reduce the solubility of the compound and lead to inaccurate stock concentrations[3]. It is imperative to use fresh, anhydrous, cell-culture grade DMSO to minimize water absorption[4].
Thermal Equilibration: To prevent atmospheric condensation from introducing water into the sample, the sealed compound vial must be equilibrated to room temperature for at least 30–60 minutes before opening[4].
Sterile Filtration Causality: For cell-based assays, the stock solution must be sterilized. Avoid high-temperature autoclaving, which can degrade the compound[2]. Instead, use a 0.22 µm Polytetrafluoroethylene (PTFE) or Nylon syringe filter. Critical Note: Standard Cellulose Acetate or Polyethersulfone (PES) membranes will dissolve upon contact with DMSO, ruining the sample and introducing toxic polymers into your assay.
Freeze-Thaw Degradation: Repeated thermal cycling causes localized concentration gradients (solute exclusion during freezing) and potential degradation. Stock solutions must be aliquoted into single-use volumes to maintain reproducible efficacy[5].
Step-by-Step Methodology
Part A: Preparation of the DMSO Stock Solution
Equilibration: Transfer the sealed vial of 1H-Pyrazole-1-ethanamine, hydrochloride from cold storage to a desiccator and allow it to reach room temperature[4].
Weighing: Using a calibrated analytical balance, weigh the desired mass (e.g., 14.76 mg for 1 mL of a 100 mM stock) into a sterile, light-protecting microcentrifuge tube.
Solvent Addition: Add the calculated volume of anhydrous DMSO. Cap the tube tightly and immediately to prevent moisture ingress[4].
Dissolution: Vortex the mixture vigorously for 2–3 minutes. If the solution is not optically clear, sonicate the tube in an ultrasonic water bath at room temperature for 10–15 minutes to ensure complete dissolution[6].
Self-Validation Checkpoint: The solution must be completely transparent with no visible particulates or Schlieren lines before proceeding to filtration[2]. If the solution remains cloudy, solubility limits or moisture contamination must be reassessed.
Sterile Filtration: Draw the clear solution into a sterile, solvent-resistant glass or polypropylene syringe. Attach a 0.22 µm PTFE syringe filter and gently expel the solution into a new sterile tube[2].
Aliquoting & Storage: Dispense the filtered stock into single-use aliquots (e.g., 50–100 µL). Store immediately at -20°C for short-term use or -80°C for long-term preservation[7].
Part B: Aqueous Working Solution Preparation
When diluting the DMSO stock into cell culture media or aqueous buffers, ensure the final DMSO concentration remains below 0.1% – 0.5% (v/v) to prevent solvent-induced cytotoxicity[5]. Add the DMSO stock dropwise to the aqueous buffer under continuous agitation to prevent transient supersaturation and localized precipitation.
Workflow Visualization
Figure 1: Step-by-step workflow for the dissolution and storage of 1H-Pyrazole-1-ethanamine HCl in DMSO.
1H-Pyrazole-1-ethanamine, Hydrochloride: A Versatile Building Block in Medicinal Chemistry and Organic Synthesis
Executive Summary & Structural Rationale In modern drug discovery, the strategic selection of building blocks dictates both the synthetic tractability and the pharmacokinetic profile of the final active pharmaceutical in...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Rationale
In modern drug discovery, the strategic selection of building blocks dictates both the synthetic tractability and the pharmacokinetic profile of the final active pharmaceutical ingredient (API). 1H-Pyrazole-1-ethanamine, hydrochloride (CAS: 663941-73-9)[1] serves as a highly privileged scaffold. It combines a primary amine—primed for diverse functionalization—with an ethyl linker and a pyrazole ring.
The pyrazole moiety is a well-documented bioisostere for phenyl and other heteroaromatic rings. It modulates lipophilicity, improves aqueous solubility, and acts as a robust hydrogen-bond acceptor/donor system. By utilizing the hydrochloride salt form rather than the free base (CAS: 101395-71-5)[2], synthetic chemists prevent premature oxidation, mitigate hygroscopicity, and ensure long-term benchtop stability. This guide details the causal mechanics, validated protocols, and biological applications of this essential building block.
Physicochemical Profiling
Understanding the physical parameters of this building block is the first step toward predictable synthetic outcomes. The hydrochloride salt form significantly alters the solubility profile, necessitating specific basic conditions during organic reactions.
Table 1: Physicochemical and Identification Properties
Property
Value / Description
Chemical Name
2-(1H-Pyrazol-1-yl)ethan-1-amine hydrochloride
CAS Number
663941-73-9 (HCl Salt) / 101395-71-5 (Free Base)
Molecular Formula
C5H10ClN3
Molecular Weight
147.61 g/mol
Canonical SMILES
Cl.NCCN1C=CC=N1
Physical Form
Solid (typically crystalline powder)
Storage Conditions
Room temperature, desiccated (protect from moisture)
Biological Application: Targeting p38 MAP Kinase
1H-Pyrazole-1-ethanamine derivatives have been extensively patented and utilized as potent inhibitors of p38 Mitogen-Activated Protein (MAP) kinase[3]. The p38 kinase pathway is a critical signaling cascade activated by cellular stress and pro-inflammatory cytokines (such as TNF-α and IL-1).
When incorporated into a larger molecular framework, the pyrazole nitrogen atoms often engage in critical hydrogen bonding with the hinge region of the kinase's ATP-binding pocket. This competitive binding halts the phosphorylation cascade, thereby suppressing the inflammatory response.
Fig 1. Disruption of the p38 MAPK inflammatory signaling pathway by pyrazole-based inhibitors.
Validated Synthetic Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include specific causality for reagent selection and in-process controls to verify reaction progression.
Protocol A: High-Efficiency Amide Coupling
Amide bond formation is the most common application for 1H-Pyrazole-1-ethanamine. We utilize HATU as the coupling agent due to its superior reaction kinetics and minimal epimerization. Because the starting material is a hydrochloride salt, the stoichiometry of the base (DIPEA) is critical.
Scientific Rationale (Causality):
Why DIPEA? Diisopropylethylamine (DIPEA) is sterically hindered, preventing it from acting as a competing nucleophile. We use 3.0 equivalents: 1.0 eq to neutralize the HCl salt (liberating the free amine in situ), 1.0 eq to deprotonate the carboxylic acid, and 1.0 eq to drive the catalytic cycle of HATU.
Why pre-activation? Allowing the carboxylic acid to react with HATU for 15 minutes before amine addition ensures the formation of the highly reactive O(7-azabenzotriazol-1-yl) ester, minimizing side reactions.
Step-by-Step Methodology:
Activation: Dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M concentration). Add DIPEA (3.0 eq) followed by HATU (1.1 eq). Stir at room temperature (20 °C) for 15 minutes.
Amine Liberation & Coupling: Add 1H-Pyrazole-1-ethanamine, hydrochloride (1.1 eq) directly to the reaction mixture in one portion.
In-Process Control: Stir for 2 hours. Sample 5 µL of the reaction, dilute in 1 mL of Acetonitrile/Water, and analyze via LC-MS. The protocol is self-validating when the active ester mass disappears and the product mass dominates (>95% conversion).
Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.
Isolation: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.
Fig 2. Logical workflow for HATU-mediated amide coupling using the hydrochloride salt.
Protocol B: Reductive Amination
Reductive amination allows the conversion of the primary amine into a secondary amine by reacting it with an aldehyde.
Scientific Rationale (Causality):
Why NaBH(OAc)₃? Sodium triacetoxyborohydride is a mild reducing agent. Unlike NaBH₄, it does not rapidly reduce aldehydes. It selectively reduces the iminium ion intermediate, preventing the formation of unwanted primary alcohols.
Why order of addition matters: The amine hydrochloride must be neutralized with Triethylamine (TEA) and allowed to form the imine with the aldehyde before the reducing agent is introduced.
Step-by-Step Methodology:
Imine Formation: Suspend 1H-Pyrazole-1-ethanamine, hydrochloride (1.0 eq) in Dichloromethane (DCM). Add TEA (1.1 eq) to liberate the free amine. Stir for 10 minutes.
Condensation: Add the target aldehyde (1.0 eq) and anhydrous MgSO₄ (as a desiccant to drive water removal). Stir at room temperature for 2 hours.
Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ (1.5 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 12 hours.
Validation & Workup: Confirm the disappearance of the aldehyde via TLC (UV active). Quench carefully with 1N NaOH to break down boron complexes. Extract with DCM, dry over Na₂SO₄, and purify.
Quantitative Data Summary
The table below summarizes the expected quantitative outcomes of utilizing 1H-Pyrazole-1-ethanamine, hydrochloride across different synthetic transformations based on optimized industrial standards.
Application Notes & Protocols: A Strategic Workflow for the In Vitro Characterization of 1H-Pyrazole-1-ethanamine, hydrochloride
Introduction The pyrazole nucleus is a five-membered heterocyclic ring containing two adjacent nitrogen atoms. This chemical scaffold is recognized as a "privileged structure" in medicinal chemistry due to its presence i...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The pyrazole nucleus is a five-membered heterocyclic ring containing two adjacent nitrogen atoms. This chemical scaffold is recognized as a "privileged structure" in medicinal chemistry due to its presence in numerous FDA-approved drugs and its ability to interact with a wide range of biological targets.[1][2] Pyrazole-containing compounds exhibit a vast array of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and analgesic properties.[3][4][5] Notable drugs incorporating the pyrazole moiety include the anti-inflammatory agent Celecoxib and several kinase inhibitors used in oncology, such as Crizotinib and Ruxolitinib.[3][6]
Given the therapeutic importance of this scaffold, novel pyrazole derivatives like 1H-Pyrazole-1-ethanamine, hydrochloride (CAS No. 663941-73-9) are of significant interest in drug discovery.[7] However, for novel compounds, the biological activity is often uncharacterized. This document provides a comprehensive, step-by-step strategic workflow for the initial in vitro characterization of 1H-Pyrazole-1-ethanamine, hydrochloride. The goal is to efficiently determine its cytotoxic profile and identify potential molecular targets, laying the groundwork for further drug development.
This guide is designed for researchers, scientists, and drug development professionals. It details a logical cascade of assays, starting with fundamental cytotoxicity evaluation, followed by broad-panel screening against a high-probability target class (protein kinases), and culminating in a cell-based assay to confirm target engagement in a more physiological context.
Part 1: Foundational Assays - Cytotoxicity and Viability
Rationale: Before investigating specific molecular targets, it is crucial to determine the concentration range at which 1H-Pyrazole-1-ethanamine, hydrochloride affects cell viability. This information is essential for distinguishing between targeted pharmacological effects and non-specific cytotoxicity. The 50% inhibitory concentration (IC50) for cytotoxicity will define the upper concentration limit for subsequent, more specific assays. A standard method for this is the MTT or similar tetrazolium reduction assay, which measures cellular metabolic activity as an indicator of cell viability.[8]
Protocol 1.1: General Cytotoxicity Assessment using MTT Assay
This protocol measures the reduction of yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[8]
Materials:
1H-Pyrazole-1-ethanamine, hydrochloride
Target cancer cell line (e.g., A549, HeLa, or a line relevant to a specific research interest)
Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)
96-well flat-bottom plates
MTT solution (5 mg/mL in sterile PBS)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
Microplate reader
Step-by-Step Methodology:
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[9]
Compound Preparation & Treatment: Prepare a 10 mM stock solution of 1H-Pyrazole-1-ethanamine, hydrochloride in an appropriate solvent (e.g., water or DMSO). Perform serial dilutions in culture medium to create a range of concentrations (e.g., 0.1 µM to 100 µM).
Remove the medium from the wells and add 100 µL of the diluted compound. Include vehicle-only controls (medium with the same final concentration of solvent) and no-treatment controls.[8]
Incubation: Incubate the plate for 48 to 72 hours at 37°C and 5% CO2.
MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.[8]
Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis & Presentation:
Calculate the percentage of cell viability relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.[10]
Table 1: Hypothetical Cytotoxicity Data for 1H-Pyrazole-1-ethanamine, hydrochloride
Cell Line
Exposure Time (h)
Cytotoxicity IC50 (µM)
A549
48
78.5
HeLa
48
92.1
Jurkat
48
> 100
Part 2: Target Identification - Kinase Panel Screening
Rationale: The pyrazole scaffold is a common feature in many ATP-competitive kinase inhibitors.[6] Therefore, a logical next step is to screen 1H-Pyrazole-1-ethanamine, hydrochloride against a broad panel of protein kinases to identify potential targets. This is typically performed as a fee-for-service by specialized CROs, but the underlying principles of an in vitro kinase assay are described here. The ADP-Glo™ Kinase Assay is a common example that measures the amount of ADP produced in a kinase reaction, which is then converted to a luminescent signal.
Protocol 2.1: In Vitro Kinase Inhibition Assay (General Protocol)
This protocol provides a general framework for assessing the inhibitory activity of the compound against a specific kinase.[10]
Materials:
Recombinant kinase of interest
Kinase-specific substrate (peptide or protein)
ATP (at or below the Km for the specific kinase)
Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)[10]
Microplate reader capable of luminescence detection
Step-by-Step Methodology:
Reagent Preparation: Prepare serial dilutions of 1H-Pyrazole-1-ethanamine, hydrochloride in kinase buffer. The concentration range should be well below the cytotoxic IC50 (e.g., 1 nM to 10 µM).
Kinase Reaction Setup: In a microplate, add the kinase to each well. Then, add the serially diluted inhibitor or a vehicle control.
Initiation: Start the kinase reaction by adding a mixture of the substrate and ATP.
Incubation: Incubate the reaction for a predetermined time (e.g., 60 minutes) at the optimal temperature for the kinase (e.g., 30°C).[11]
Signal Detection: Stop the reaction and detect the signal according to the assay format. For the ADP-Glo™ assay, this involves adding ADP-Glo™ Reagent to deplete unused ATP, followed by adding Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
Data Acquisition: Measure luminescence using a microplate reader.
Data Analysis & Presentation:
Subtract the background signal (no enzyme control) from all data points. Normalize the data to the positive control (enzyme with no inhibitor). Plot the normalized activity against the logarithm of the inhibitor concentration and fit the data to determine the IC50 value for each kinase.[10]
Table 2: Hypothetical Kinase Inhibition Profile for 1H-Pyrazole-1-ethanamine, hydrochloride
Kinase Target
IC50 (nM)
Target Family
Kinase A
75
Tyrosine Kinase
Kinase B
8,500
Ser/Thr Kinase
Kinase C
> 10,000
Ser/Thr Kinase
Kinase D
120
Tyrosine Kinase
Part 3: Cellular Target Validation
Rationale: An in vitro biochemical assay demonstrates direct interaction between a compound and a purified enzyme. However, it does not confirm that this interaction occurs within a living cell. A cell-based phospho-protein assay is a critical next step to validate the "hit" from the kinase panel screen. This assay measures the phosphorylation of a known downstream substrate of the target kinase. A reduction in substrate phosphorylation upon treatment with the compound provides strong evidence of target engagement in a cellular context.[12]
This protocol uses Homogeneous Time-Resolved Fluorescence (HTRF®) to quantify the phosphorylated and total levels of a target protein in cell lysates.[12]
Materials:
Cell line known to have an active signaling pathway involving the target kinase (e.g., Kinase A)
1H-Pyrazole-1-ethanamine, hydrochloride
Cell lysis buffer
HTRF® assay kit for the specific phospho-substrate and total protein (containing donor and acceptor-labeled antibodies)
HTRF®-compatible microplate reader
Step-by-Step Methodology:
Cell Culture and Treatment: Plate cells in a 96-well plate and allow them to adhere. Treat the cells with serial dilutions of 1H-Pyrazole-1-ethanamine, hydrochloride for a specified time (e.g., 1-2 hours). Include appropriate controls.
Cell Lysis: Remove the treatment medium and add supplemented lysis buffer to each well. Incubate for 30 minutes at room temperature with shaking to ensure complete lysis.[13]
Lysate Transfer: Transfer the cell lysates to two separate assay plates: one for measuring the phospho-protein and one for the total protein.[12]
Antibody Addition: Add the premixed HTRF® detection antibodies to the wells of the appropriate plates.[13]
Incubation: Cover the plates and incubate at room temperature for the time specified in the kit protocol (typically 4 hours to overnight).
Signal Reading: Read the plates on an HTRF®-compatible reader, measuring emission at two different wavelengths.
Data Analysis & Presentation:
Calculate the HTRF ratio (acceptor signal / donor signal) for both the phospho- and total protein measurements. Normalize the phospho-protein signal to the total protein signal for each well. This normalization corrects for variations in cell number.[12] Plot the normalized phospho-protein signal against the inhibitor concentration to determine the cellular IC50.
Application Note & Protocol: Preparation of 1H-Pyrazole-1-ethanamine, Hydrochloride Stock Solutions for Research Applications
Abstract This guide provides a comprehensive, technically detailed protocol for the preparation of accurate and stable stock solutions of 1H-Pyrazole-1-ethanamine, hydrochloride. Tailored for researchers, scientists, and...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This guide provides a comprehensive, technically detailed protocol for the preparation of accurate and stable stock solutions of 1H-Pyrazole-1-ethanamine, hydrochloride. Tailored for researchers, scientists, and professionals in drug development, this document outlines the principles of precise solution preparation, step-by-step methodologies for both aqueous and non-aqueous solvents, and critical procedures for quality control, storage, and safe handling. The protocols herein are designed to ensure the integrity, reproducibility, and reliability of experimental outcomes that depend on this key chemical intermediate.
1H-Pyrazole-1-ethanamine, hydrochloride is a pyrazole derivative often used as a building block in medicinal chemistry and organic synthesis. The hydrochloride salt form is typically employed to enhance stability and aqueous solubility compared to the free base.[1] Accurate preparation of its stock solutions is the foundational step for its use in any experimental workflow.
Table 1: Physicochemical Properties of 1H-Pyrazole-1-ethanamine, hydrochloride
Generally soluble in water; also soluble in polar organic solvents like DMSO and ethanol.[5][6]
Scientific Rationale for Handling & Storage
Solubility: The hydrochloride salt structure significantly improves the solubility of the parent amine in polar protic solvents like water. For non-aqueous applications or to achieve higher concentrations, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) are effective.[5][7] The choice of solvent is paramount and must be compatible with the downstream experimental system (e.g., cell culture, enzymatic assays).
Stability: As a solid, the compound should be stored in a tightly sealed container in a cool, dry place, protected from moisture and light.[8] Stock solutions, particularly in aqueous buffers, may be susceptible to microbial growth or degradation over time. Solutions in DMSO are generally more stable at low temperatures but can be hygroscopic.
Mandatory Safety Protocols
Amine hydrochlorides, like many chemical reagents, require careful handling to mitigate health risks.[9]
Hazard Profile: Based on data for similar compounds, 1H-Pyrazole-1-ethanamine, hydrochloride may be harmful if swallowed and can cause skin and serious eye irritation.[8] Inhalation of dust should be avoided.
Engineering Controls: All weighing and initial solution preparation steps involving the solid compound should be performed in a certified chemical fume hood or a ventilated enclosure to prevent inhalation of fine particulates.[10]
Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first and most critical line of defense.[9][11]
Eye Protection: Chemical safety goggles or a face shield are mandatory.
Hand Protection: Wear nitrile or other chemical-resistant gloves. Always wash hands thoroughly after handling.[12]
Body Protection: A lab coat must be worn at all times.
The Cornerstone of Reproducibility: Principles of Accurate Preparation
The reliability of experimental data is directly linked to the accuracy of the reagents used. For stock solutions, this accuracy hinges on precise measurement of both mass and volume.
Gravimetric Accuracy: An analytical balance, calibrated and leveled, is required for weighing the solute. For high accuracy, it is best practice to weigh an amount close to the target, record the exact mass, and calculate the actual resulting concentration.[13] This eliminates the difficult and often inaccurate process of trying to weigh a precise target mass.
Volumetric Accuracy: Class A volumetric flasks are the standard for preparing stock solutions. Their high degree of precision is far superior to that of graduated cylinders or beakers, which are designed for approximate measurements.[13]
Solvent Purity: The solvent must be of high purity (e.g., ultrapure deionized water, anhydrous DMSO) to prevent contamination that could interfere with experiments.[14]
Materials & Equipment
1H-Pyrazole-1-ethanamine, hydrochloride (solid)
Analytical Balance (readable to at least 0.1 mg)
Class A Volumetric Flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL)
Spatula and weigh paper/boat
Beakers
Magnetic stirrer and stir bars
Pipettes
Solvents:
Ultrapure (Type I) water
Anhydrous DMSO (or other appropriate organic solvent)
Sterile, conical tubes or cryovials for aliquoting
Personal Protective Equipment (PPE) as detailed in Section 1.2
Protocol 1: Preparation of a 10 mM Aqueous Stock Solution
This protocol describes the preparation of a stock solution in water, suitable for many biological and chemical applications.
Calculations
The fundamental formula for calculating the required mass of solute is:
Mass (g) = Desired Concentration (mol/L) × Final Volume (L) × Molecular Weight ( g/mol )
Example: To prepare 25 mL of a 10 mM stock solution:
Desired Concentration = 10 mM = 0.010 mol/L
Final Volume = 25 mL = 0.025 L
Molecular Weight = 147.61 g/mol
Mass (g) = 0.010 mol/L × 0.025 L × 147.61 g/mol = 0.0369 g = 36.9 mg
If the purity of the solid is less than 100% (e.g., 98%), this must be accounted for:
Mass to Weigh (g) = Target Mass (g) / Purity (as a decimal) [13]
Mass to Weigh (mg) = 36.9 mg / 0.98 = 37.7 mg
Step-by-Step Methodology
Preparation: Put on all required PPE. Ensure the analytical balance is level and calibrated.
Weighing: Place a weigh boat on the balance and tare it. Carefully weigh out approximately 37.7 mg of 1H-Pyrazole-1-ethanamine, hydrochloride. Record the exact mass shown on the balance (e.g., 37.5 mg).
Transfer: Carefully transfer the weighed solid into a clean, dry 25 mL Class A volumetric flask. Use a small funnel if necessary to prevent loss of material.
Dissolution: Add approximately 15 mL of ultrapure water to the flask. Cap the flask and swirl gently, or add a small magnetic stir bar and place on a stir plate at a low speed until the solid is completely dissolved.[15] Visually inspect to ensure no solid particles remain.
Dilution to Volume: Once fully dissolved, continue adding ultrapure water until the bottom of the meniscus reaches the calibration mark on the neck of the flask. Use a pipette for the final drops to ensure precision.
Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is completely homogeneous. Inadequate mixing is a common source of error.
Recalculation (Self-Validation): Using the actual mass weighed (e.g., 37.5 mg), calculate the actual concentration of your stock solution. This is a critical validation step.
Actual Molarity (mM) = (Actual Mass (mg) / 147.61 g/mol) / 0.025 L = 10.16 mM
Labeling & Storage: Transfer the solution to a clearly labeled storage vessel. The label must include the compound name, actual concentration (10.16 mM) , solvent (ultrapure water), preparation date, and your initials.[16][17] Store as recommended in Section 6.
Protocol 2: Preparation of a 50 mM DMSO Stock Solution
High-concentration stocks for long-term storage or for compounds with lower aqueous solubility are often prepared in DMSO.[18]
Calculate Required Mass: For 10 mL of a 50 mM solution:
Mass (mg) = 0.050 mol/L × 0.010 L × 147.61 g/mol = 73.8 mg
Weighing: Following the procedure in 4.2, accurately weigh the solid and record the exact mass.
Dissolution: Transfer the solid to a 10 mL volumetric flask. Add ~7 mL of anhydrous DMSO. Cap and vortex or sonicate briefly until fully dissolved. DMSO is viscous, so ensure thorough mixing.
Dilution & Homogenization: Add DMSO to the 10 mL calibration mark. Cap and invert at least 20 times.
Validation & Labeling: Calculate the actual concentration based on the actual mass. Label the container appropriately, noting the solvent is DMSO.
Application Note: 1H-Pyrazole-1-ethanamine, Hydrochloride in Small Molecule Drug Discovery
Executive Summary & Chemical Profiling In modern medicinal chemistry, the strategic selection of bifunctional building blocks is critical for accelerating hit-to-lead optimization. 1H-Pyrazole-1-ethanamine, hydrochloride...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Profiling
In modern medicinal chemistry, the strategic selection of bifunctional building blocks is critical for accelerating hit-to-lead optimization. 1H-Pyrazole-1-ethanamine, hydrochloride (CAS: 663941-73-9) has emerged as a highly versatile scaffold. It features a primary aliphatic amine—ideal for facile amide couplings, reductive aminations, and Schiff base condensations—tethered via an ethyl linker to a pyrazole ring.
The pyrazole moiety is a privileged pharmacophore. It acts as a robust bioisostere for amides and phenols, offering excellent hydrogen bond donor/acceptor capabilities while enhancing metabolic stability and lipophilicity [1]. The ethyl linker provides necessary conformational flexibility, reducing steric hindrance when the pyrazole ring must project into deep binding pockets, such as the ATP-binding hinge region of kinases. Furthermore, the commercial availability of the compound as a hydrochloride salt ensures shelf stability and prevents premature auto-oxidation or degradation of the primary amine.
Table 1: Physicochemical Properties
Property
Value
Structural Significance
Chemical Name
2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride
-
CAS Number
663941-73-9
-
Molecular Formula
C5H10ClN3
-
Molecular Weight
147.61 g/mol
Low MW allows for fragment-based drug design (FBDD).
Hydrogen Bond Donors
2 (from primary amine)
Facilitates target anchoring and aqueous solubility.
Hydrogen Bond Acceptors
2 (from pyrazole nitrogens)
Critical for kinase hinge-region binding.
Strategic Application I: Design of p38 MAP Kinase Inhibitors
Mechanistic Rationale
The p38 Mitogen-Activated Protein Kinase (MAPK) pathway is a primary driver in the production of pro-inflammatory cytokines, including TNF-α and IL-1. Aberrant p38 signaling is implicated in rheumatoid arthritis, inflammatory bowel disease, and various oncological pathways[1].
1H-Pyrazole-1-ethanamine is extensively utilized to synthesize ATP-competitive p38 kinase inhibitors. The pyrazole ring inserts directly into the ATP binding site, engaging in critical hydrogen bonding with the hinge region residues (e.g., Met109 and Gly110 in p38α). The ethylamine linker allows the attachment of bulky, diverse hydrophobic tail groups (via amide or urea linkages) that occupy the adjacent allosteric hydrophobic pocket, ensuring high kinase selectivity [1].
Workflow Visualization: p38 MAPK Inhibition
Fig 1: p38 MAPK signaling cascade and the targeted intervention by pyrazole-derived inhibitors.
Protocol A: High-Throughput Amide Coupling for Kinase Inhibitor Libraries
Causality & Design: Because the building block is supplied as an HCl salt, a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is mandatory to liberate the free amine in situ. HATU is selected as the coupling reagent due to its rapid kinetics and ability to suppress epimerization, making it ideal for high-throughput library generation.
Step-by-Step Methodology:
Preparation: In an oven-dried 10 mL vial equipped with a magnetic stir bar, dissolve the target carboxylic acid scaffold (1.0 eq, 0.5 mmol) in anhydrous N,N-Dimethylformamide (DMF, 3.0 mL).
Activation: Add HATU (1.2 eq, 0.6 mmol) to the solution. Stir at room temperature for 10 minutes to form the active OAt-ester intermediate.
Amine Liberation: In a separate vial, suspend 1H-Pyrazole-1-ethanamine, hydrochloride (1.1 eq, 0.55 mmol) in DMF (1.0 mL) and add DIPEA (3.0 eq, 1.5 mmol). The excess base ensures complete neutralization of the HCl salt and maintains a basic environment for the coupling.
Coupling: Transfer the free amine solution dropwise into the activated acid mixture. Stir at room temperature for 2–4 hours.
Validation & Workup: Monitor reaction completion via LC-MS. Quench with saturated aqueous NaHCO3 (5 mL) and extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 5% LiCl (to remove DMF) and brine, dry over anhydrous Na2SO4, and concentrate in vacuo.
Table 2: Coupling Reagent Optimization Data
Coupling System
Base
Solvent
Avg. Yield (%)
Reaction Time
HATU
DIPEA (3 eq)
DMF
88 - 95%
2 - 4 hours
EDC / HOBt
TEA (3 eq)
DCM / DMF
72 - 80%
12 - 16 hours
T3P (50% in EtOAc)
DIPEA (3 eq)
EtOAc
75 - 85%
6 - 8 hours
Strategic Application II: Metallodrugs for Targeted DNA Cleavage
Mechanistic Rationale
Beyond traditional target-based drug design, 1H-pyrazole-1-ethanamine is a cornerstone in the development of transition metal-based anticancer agents. By condensing the primary amine with salicylaldehyde derivatives, researchers generate tridentate (N,N,O) Schiff base ligands (e.g., SalPz).
When coordinated with Copper(II), these complexes intercalate or groove-bind to DNA. The tumor microenvironment is often rich in reducing agents like Glutathione (GSH) and Ascorbic Acid (VC). These agents reduce the Cu(II) complex to Cu(I). The Cu(I) species then reacts with molecular oxygen to generate highly reactive oxygen species (ROS), specifically hydroxyl radicals (OH•), which aggressively cleave the DNA backbone, triggering apoptosis in cancer cells [2, 3].
Workflow Visualization: Metallodrug Synthesis and Action
Fig 2: Synthesis of Cu(II)-SalPz complexes and their ROS-mediated DNA cleavage mechanism.
Protocol B: Synthesis of Cu(II) Schiff Base Complexes and DNA Cleavage Assay
Causality & Design: Ethanol is used for the Schiff base condensation as it safely dissolves both precursors at reflux and allows the product to precipitate upon cooling. The addition of NaOH is strictly stoichiometric (1.0 eq) to deprotonate the hydrochloride salt without causing side-reactions with the aldehyde.
Step-by-Step Methodology:
Ligand Synthesis (SalPz): Dissolve 1H-pyrazole-1-ethanamine, hydrochloride (1.0 mmol) in absolute ethanol (10 mL). Add NaOH (1.0 mmol) to liberate the free amine. Add salicylaldehyde (1.0 mmol) dropwise. Reflux the mixture for 4 hours. Cool to 4°C to precipitate the Schiff base ligand. Filter and dry under vacuum.
Metal Complexation: Dissolve the synthesized SalPz ligand (0.5 mmol) in methanol (5 mL). Slowly add an equimolar amount of CuCl2·2H2O (0.5 mmol) dissolved in methanol (5 mL). Stir at room temperature for 2 hours. The solution will turn deep green/blue. Evaporate the solvent slowly to obtain the solid Cu(II) complex.
DNA Cleavage Validation Assay:
Prepare a 20 µL reaction mixture containing 10 mM Tris-HCl buffer (pH 7.2), 0.5 µg of supercoiled pBR322 plasmid DNA, and varying concentrations of the Cu(II) complex (10–50 µM).
Add Ascorbic Acid (50 µM) to initiate the redox cycling (Cu(II) to Cu(I)).
Incubate at 37°C for 1 hour.
Quench the reaction with loading buffer (containing EDTA to chelate metals and halt cleavage).
Analyze via 1% agarose gel electrophoresis. The conversion of Form I (supercoiled) to Form II (nicked circular) or Form III (linear) validates the DNA cleavage efficacy.
Table 3: Thermodynamic Binding Data of Cu(II)-SalPz Complexes to Reductants
Data demonstrates the strong affinity of these complexes for Glutathione (GSH), driving the ROS generation cycle [3].
Complex Variant
Ligand Derivative
GSH Binding Energy (kJ/mol)
Ascorbic Acid (VC) Binding Energy (kJ/mol)
CuSalPz
Salicylaldehyde
-167.7
-141.6
CuCl2SalPz
3,5-dichloro-salicylaldehyde
-164.2
-83.5
CuI2SalPz
3,5-diiodo-salicylaldehyde
-221.6
-137.8
References
Substituted pyrazoles as p38 kinase inhibitors. US Patent 6423713B1. Google Patents.
Copper(II) complexes with tridentate pyrazole-based ligands: synthesis, characterization, DNA cleavage activity and cytotoxicity. Journal of Inorganic Biochemistry (2011).
URL:[Link]
Probing DNA-Cleavage Efficiencies of Copper(II) Complexes: A Computational Perspective. ACS Omega (2020).
URL:[Link]
Application
Application Note: Conjugation Techniques for 1H-Pyrazole-1-ethanamine, Hydrochloride in Peptide Synthesis
Mechanistic Rationale & Material Properties The integration of pyrazole moieties into peptide backbones is a critical strategy in modern drug development, particularly for designing target-specific ligands and1[1]. 1H-Py...
Author: BenchChem Technical Support Team. Date: April 2026
Mechanistic Rationale & Material Properties
The integration of pyrazole moieties into peptide backbones is a critical strategy in modern drug development, particularly for designing target-specific ligands and1[1]. 1H-Pyrazole-1-ethanamine provides an optimal two-carbon aliphatic spacer that minimizes steric hindrance while preserving the electronic integrity and hydrogen-bonding potential of the pyrazole ring.
Commercially, this building block is supplied as a stable hydrochloride salt (CAS: 663941-73-9)[2]. Causality of Salt Selection: The free base form of short-chain aliphatic amines is highly susceptible to oxidative degradation and volatilization. The hydrochloride salt guarantees shelf stability and consistent molarity; however, it mandates precise stoichiometric neutralization with a sterically hindered, non-nucleophilic base (such as N,N-Diisopropylethylamine, DIPEA) during the conjugation step to liberate the reactive primary amine.
Causality of base-mediated neutralization and nucleophilic acyl substitution.
Coupling Reagent Selection & Quantitative Data
When conjugating 1H-Pyrazole-1-ethanamine to a peptide's C-terminus or an acidic side chain (Asp/Glu), the coupling reagent dictates the reaction kinetics and purity. In solid-phase peptide synthesis (SPPS), 3 is vastly superior to the traditional HBTU/HOBt system[3].
Causality of Reagent Choice: HBTU can cause off-target guanidinylation of the primary amine if the acylation transition state is slow to form. PyBOP avoids this side reaction entirely, generating significantly higher yields for complex or sterically hindered ligands[3]. For solution-phase chemistry, HATU is preferred due to the stabilization of the active ester by the 7-azabenzotriazole nitrogen, which accelerates the reaction and suppresses epimerization.
Table 1: Quantitative Comparison of Coupling Strategies for 1H-Pyrazole-1-ethanamine
This protocol is designed for conjugating the pyrazole building block to a fully protected peptide with a free C-terminal carboxylate in solution.
Step 1: Pre-Activation
Dissolve the protected peptide (1.0 eq) and HATU (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of 0.1 M.
Add DIPEA (2.0 eq) to initiate the formation of the highly reactive OAt-active ester. Stir for 5 minutes at room temperature.
Causality: Pre-activation ensures that the carboxylate is fully converted to the active ester before the amine is introduced, preventing the amine from competing for the coupling reagent.
Step 2: Amine Neutralization & Conjugation
In a separate vial, suspend 1H-Pyrazole-1-ethanamine, hydrochloride (1.2 eq) in a minimal volume of DMF.
Add DIPEA (1.5 eq) to this suspension to neutralize the HCl salt, liberating the free primary amine.
Transfer the neutralized amine solution dropwise into the peptide reaction mixture. Stir at room temperature for 1.5 hours.
Step 3: Self-Validation Checkpoint (LC-MS)
System Validation: Withdraw a 2 µL aliquot, dilute in 100 µL of Acetonitrile/Water (1:1), and inject into the LC-MS.
Success Criteria: Look for the disappearance of the starting peptide mass and the appearance of the product mass. The conjugation of 1H-Pyrazole-1-ethanamine (MW: 111.15) via an amide bond (loss of H₂O, MW: 18.02) results in a precise mass shift of +93.13 Da relative to the starting peptide. Do not proceed to workup until this mass shift represents >95% of the total ion chromatogram (TIC) area.
Step 4: Workup
Quench the reaction with brine and extract with Ethyl Acetate (3x).
Wash the organic layer sequentially with 5% citric acid (to remove unreacted amine/DIPEA), saturated NaHCO₃ (to remove HOAt), and brine. Dry over Na₂SO₄ and concentrate under vacuum.
This protocol is optimized for coupling the pyrazole moiety to an Asp or Glu side chain on a solid support, utilizing PyBOP to maximize yield[3].
Workflow for on-resin peptide conjugation using 1H-Pyrazole-1-ethanamine.
Step 1: Orthogonal Deprotection
Ensure the target Asp/Glu residue is protected with an orthogonal group (e.g., Allyl/Alloc or ODmab) that can be removed while the peptide remains anchored to the resin.
Perform the specific deprotection (e.g., Pd(PPh₃)₄ and phenylsilane for Allyl removal). Wash the resin thoroughly with N-Methyl-2-pyrrolidone (NMP) and Dichloromethane (DCM).
Step 2: Pre-Activation on Resin
Swell the resin in NMP.
Add PyBOP (3.0 eq relative to resin loading) and DIPEA (6.0 eq).
Causality: The high excess of DIPEA is required because 3.0 equivalents will be consumed neutralizing the incoming pyrazole-ethanamine hydrochloride salt, leaving 3.0 equivalents to facilitate the PyBOP activation mechanism.
Step 3: Conjugation
Add 1H-Pyrazole-1-ethanamine, hydrochloride (3.0 eq) directly to the reaction vessel.
Agitate the suspension gently at room temperature for 3 to 4 hours.
System Validation: Extract ~5 mg of resin beads. Treat with 100 µL of a cleavage cocktail (TFA/TIPS/H₂O, 95:2.5:2.5) for 15 minutes. Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and dissolve the pellet in LC-MS buffer.
Success Criteria: Confirm the +93.13 Da mass shift on the target peptide fragment. If unreacted starting material remains, perform a second coupling cycle (double coupling) using DIC/Oxyma before proceeding to global cleavage.
Step 5: Global Cleavage
Wash the resin with NMP, DCM, and Methanol. Dry completely.
Cleave the final conjugated peptide using standard TFA protocols (e.g., TFA/TIPS/Water for 2 hours) and purify via RP-HPLC.
References
Copper(II) Complexes of Phenanthroline and Histidine Containing Ligands: Synthesis, Characterization and Evaluation of their DNA Cleavage and Cytotoxic Activity. Inorganic Chemistry - ACS Publications. 3
Troubleshooting low yield in 1H-Pyrazole-1-ethanamine, hydrochloride synthesis
Initiating Data Collection I'm now diving into the synthesis of 1H-Pyrazole-1-ethanamine, hydrochloride. My initial focus is on gathering information through comprehensive Google searches.
Author: BenchChem Technical Support Team. Date: April 2026
Initiating Data Collection
I'm now diving into the synthesis of 1H-Pyrazole-1-ethanamine, hydrochloride. My initial focus is on gathering information through comprehensive Google searches. I'm prioritizing common reaction pathways, potential side reactions, and typical yield-influencing factors. This groundwork will inform my understanding of the best approach.
Analyzing Search Results
I've moved on to analyzing the Google search results, identifying frequently encountered synthesis issues. I'm categorizing these issues, looking into purity of starting materials, reaction conditions, and work-up procedures. I'm seeing patterns emerge and can start to form the basis for some Q&A style guides.
Planning Synthesis Guides
I'm now formulating Q&A troubleshooting guides. I will address specific problems researchers encounter, explaining the chemistry and offering step-by-step solutions for each. I'm focusing on starting material purity, reaction conditions, and work-up issues.
Optimization
Optimizing reaction conditions for 1H-Pyrazole-1-ethanamine, hydrochloride amidation
Technical Support Center: Amidation of 1H-Pyrazole-1-ethanamine, hydrochloride This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the amidation of...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Amidation of 1H-Pyrazole-1-ethanamine, hydrochloride
This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the amidation of 1H-Pyrazole-1-ethanamine, hydrochloride. It is designed to offer practical, experience-based solutions to common challenges encountered during this critical synthetic transformation.
Frequently Asked Questions (FAQs)
Q1: My amidation reaction with 1H-Pyrazole-1-ethanamine, hydrochloride is sluggish or failing. What are the primary factors to investigate?
A1: Successful amidation hinges on several critical parameters. Begin troubleshooting by systematically evaluating the following:
Base Selection and Stoichiometry: Since the starting material is a hydrochloride salt, a sufficient amount of base is required to both neutralize the salt and facilitate the coupling reaction. Typically, 2.0-3.0 equivalents of a non-nucleophilic tertiary amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) are necessary.[1] The choice of base is crucial; strong bases such as sodium tert-butoxide can lead to decomposition of starting materials or products, especially at elevated temperatures.[2]
Coupling Agent Integrity: The effectiveness of common coupling reagents like HATU, HBTU, TBTU, and EDC is highly dependent on their purity and anhydrous nature.[3] These reagents can degrade upon exposure to moisture. It is advisable to use freshly opened bottles or to store them in a desiccator.
Solvent Quality: The reaction should be conducted in an anhydrous, polar aprotic solvent like N,N-dimethylformamide (DMF), dichloromethane (DCM), or acetonitrile (MeCN).[1][4] The presence of water can hydrolyze the activated carboxylic acid intermediate, leading to low yields.
Reaction Temperature: While many amidations proceed well at room temperature, some sterically hindered substrates may require gentle heating (40-50 °C) to drive the reaction to completion.[1] However, be mindful that higher temperatures can also promote side reactions and racemization.
Q2: What is the optimal order of reagent addition for this amidation?
A2: The order of addition can significantly impact the reaction outcome by minimizing the formation of byproducts. A generally effective procedure is:
Dissolve the carboxylic acid in an anhydrous solvent.
Add the coupling agent (e.g., HATU, HBTU) and stir for a few minutes to allow for the formation of the active ester.[5]
In a separate flask, dissolve the 1H-Pyrazole-1-ethanamine, hydrochloride and the base (e.g., DIPEA) in the solvent.
Add the amine/base solution dropwise to the activated carboxylic acid solution.[1]
This sequence ensures that the highly reactive activated ester is readily available to react with the free amine as it is generated in situ, which can improve yields and reduce side reactions.
Q3: I am observing the formation of multiple unidentified byproducts in my reaction mixture. What are the likely culprits?
A3: The formation of byproducts can stem from several sources:
Dimerization/Polymerization: If the pyrazole N-H is unprotected, it can compete with the desired amine in the coupling reaction, potentially leading to undesired N-acylation products or polymers.[2]
Reaction of Coupling Agent with the Amine: Excess uronium-based coupling reagents like HBTU and HATU can react with the free N-terminus of the amine, forming a guanidinium byproduct that caps the amine and prevents further reaction.[3]
Epimerization: For chiral carboxylic acids, the use of a strong base or elevated temperatures can lead to racemization at the alpha-carbon. The addition of a racemization suppressant like 1-hydroxybenzotriazole (HOBt) or running the reaction at a lower temperature can mitigate this.[3][6]
Q4: How do I effectively monitor the progress of the reaction?
A4: Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are the most common methods for monitoring the reaction.[1][2]
TLC: Use a suitable solvent system (e.g., ethyl acetate/hexanes) to separate the starting materials from the product. The disappearance of the limiting reagent (often the amine) and the appearance of a new, typically less polar, product spot indicate reaction progress.
LC-MS: This provides more definitive information, allowing you to track the consumption of starting materials and the formation of the desired product by their respective mass-to-charge ratios.
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
Low or No Product Formation
Inadequate base
Increase the equivalents of base (DIPEA or TEA) to 2.5-3.0 equivalents to ensure complete neutralization of the hydrochloride salt and to facilitate the reaction.[1]
Deactivated coupling reagent
Use a fresh bottle of the coupling agent or one that has been properly stored in a desiccator. Consider screening different coupling agents like HATU or TBTU which can be more reactive.[3]
Presence of moisture
Use anhydrous solvents and ensure all glassware is thoroughly dried. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.[2][7]
Steric hindrance
Increase the reaction temperature to 40-50 °C or allow for a longer reaction time (up to 24 hours).[1]
Formation of a Guanidinium Byproduct
Excess uronium coupling agent (HBTU, HATU)
Use a slight excess (1.1-1.2 equivalents) of the coupling agent relative to the carboxylic acid. Avoid large excesses.[3]
Racemization of Chiral Carboxylic Acid
Strong base or high temperature
Use a weaker base like pyridine or 2,6-lutidine.[6] Conduct the reaction at a lower temperature (0 °C to room temperature). The addition of HOBt or HOAt can also suppress racemization.[3]
Difficult Product Purification
Water-soluble byproducts
During workup, wash the organic layer with dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a wash with saturated sodium bicarbonate to remove unreacted carboxylic acid and HOBt. A final brine wash will help to remove residual water.[1]
Insoluble urea byproduct (from DCC/DIC)
If using DCC, the dicyclohexylurea byproduct is largely insoluble in many organic solvents and can be removed by filtration.[3] For DIC, the diisopropylurea is more soluble and may require column chromatography for removal.[3]
Experimental Protocols
General Protocol for Amidation using HATU
This protocol provides a starting point for the amidation of 1H-Pyrazole-1-ethanamine, hydrochloride. Optimization may be required for specific substrates.
Materials:
Carboxylic acid (1.0 eq)
1H-Pyrazole-1-ethanamine, hydrochloride (1.1 eq)
HATU (1.1 eq)
DIPEA (2.5 eq)
Anhydrous DMF
Procedure:
To a stirred solution of the carboxylic acid in anhydrous DMF, add HATU. Stir the mixture at room temperature for 15 minutes.
In a separate flask, dissolve 1H-Pyrazole-1-ethanamine, hydrochloride and DIPEA in anhydrous DMF.
Add the amine/base solution dropwise to the carboxylic acid/HATU mixture.
Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-16 hours.[1]
Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.[1]
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.[8]
Workflow for Troubleshooting Low Yield
Caption: A logical guide for troubleshooting low-yield amidation reactions.
Mechanism Overview
The amidation reaction proceeds through the activation of the carboxylic acid by a coupling agent, forming a highly reactive intermediate that is susceptible to nucleophilic attack by the amine.
Caption: Generalized mechanism of amidation using a uronium-based coupling agent.
References
Goodreid, J. D., et al. (2014). Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines. The Journal of Organic Chemistry, 79(2), 943–954. Available at: [Link]
Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]
McKerrall, S. J., et al. (2021). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry, 23(1), 358-365. Available at: [Link]
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Available at: [Link]
Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447–2467. Available at: [Link]
Lupacchini, M., et al. (2023). N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose. Molecules, 28(2), 589. Available at: [Link]
Technical Support Center: Crystallization of 1H-Pyrazole-1-ethanamine, hydrochloride
Welcome to the technical support center for the purification of 1H-Pyrazole-1-ethanamine, hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troub...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the purification of 1H-Pyrazole-1-ethanamine, hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) regarding the crystallization of this compound. Our goal is to equip you with the knowledge to overcome common challenges and optimize your purification processes.
I. Understanding the Crystallization Process
Recrystallization is a fundamental technique for purifying solid organic compounds.[1] The process relies on the differential solubility of the desired compound and its impurities in a chosen solvent system.[1][2] An ideal recrystallization involves dissolving the impure compound in a minimum amount of hot solvent, followed by slow cooling to induce the formation of a crystalline lattice that excludes impurities.[2][3] The impurities remain in the mother liquor, which is then separated from the purified crystals.[3]
Key Steps in Crystallization:
Solvent Selection: The choice of solvent is critical for successful recrystallization. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[1]
Dissolution: The impure compound is dissolved in the minimum amount of boiling solvent to create a saturated solution.[2][4]
Decolorization (if necessary): Colored impurities can often be removed by adding activated charcoal to the hot solution before filtration.[5]
Hot Gravity Filtration: This step removes insoluble impurities and activated charcoal from the hot solution.[5]
Crystallization: The hot, saturated solution is allowed to cool slowly and undisturbed to promote the formation of large, pure crystals.[3]
Isolation and Washing: The crystals are collected by vacuum filtration and washed with a small amount of ice-cold solvent to remove any adhering mother liquor.[1][5]
Drying: The purified crystals are dried to remove any residual solvent.
II. Troubleshooting Guide
This section addresses specific issues that may arise during the crystallization of 1H-Pyrazole-1-ethanamine, hydrochloride.
Issue 1: The compound "oils out" instead of crystallizing.
Symptoms: An oily layer or liquid droplets form in the solution upon cooling instead of solid crystals.
Possible Causes:
High Impurity Levels: Significant amounts of impurities can lower the melting point of the mixture, causing it to separate as an oil.
Supersaturation is too high: Rapid cooling can lead to a high degree of supersaturation, favoring the formation of an oil over an ordered crystal lattice.
Inappropriate Solvent: The boiling point of the solvent may be higher than the melting point of the compound.
Solutions:
Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to reduce the supersaturation level upon cooling.[6]
Slow Cooling: Allow the flask to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help control the cooling rate.[4]
Change the Solvent System: Experiment with a different solvent or a mixed solvent system. A lower boiling point solvent might be beneficial.[4] For amine hydrochlorides, which can be challenging to crystallize, solvent mixtures like methylene chloride/hexane or THF/hexane have been used successfully for other salts.[7]
Seed the Solution: Introduce a seed crystal (a small crystal of the pure compound) to the cooled, supersaturated solution to induce crystallization at a lower temperature.[4]
Pre-purification: If impurity levels are very high, consider a preliminary purification step, such as an acid-base extraction, before attempting recrystallization.[4]
Issue 2: Poor or no crystal formation.
Symptoms: After cooling, the solution remains clear with no crystal formation.
Possible Causes:
Too Much Solvent: The solution is not saturated enough for crystals to form.[3]
Solution Cooled Too Rapidly: This can sometimes lead to a supersaturated solution that is resistant to nucleation.
Solutions:
Induce Crystallization:
Scratching: Scratch the inside of the flask at the surface of the solution with a glass rod. The small scratches provide nucleation sites for crystal growth.[3]
Seeding: Add a seed crystal of the pure compound.[3]
Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of the compound. Then, allow it to cool again.[3][6]
Lower the Temperature: If cooling to room temperature is insufficient, try using an ice bath or a refrigerator to further decrease the solubility.[4]
Issue 3: Low recovery of the purified compound.
Symptoms: The final yield of the crystallized product is significantly lower than expected.
Possible Causes:
Using Too Much Solvent: An excessive amount of solvent will keep more of the compound dissolved in the mother liquor even after cooling.[4][6]
Premature Crystallization: Crystals forming during hot gravity filtration will be lost.
Washing with Too Much Cold Solvent: The compound may have some solubility even in the cold solvent.
Solutions:
Use the Minimum Amount of Hot Solvent: During the dissolution step, add the hot solvent in small portions until the compound just dissolves.[4]
Prevent Premature Crystallization: During hot filtration, use a pre-heated funnel and flask, and add a small excess of hot solvent before filtering to ensure the compound stays in solution.[8]
Minimize Washing Solvent: Wash the collected crystals with a minimal amount of ice-cold solvent.[1]
Recover from Mother Liquor: If a significant amount of product remains in the mother liquor, you can try to recover a second crop of crystals by evaporating some of the solvent and re-cooling. Be aware that this second crop may be less pure.
Issue 4: The presence of colored impurities in the final product.
Symptoms: The final crystals have a noticeable color, indicating the presence of impurities.
Possible Causes:
Side reactions during the synthesis of pyrazoles can produce colored byproducts.[9]
Oxidation of amine compounds can also lead to coloration.[10]
Solutions:
Use Activated Charcoal: Before the hot gravity filtration step, add a small amount of activated charcoal to the hot solution.[5] The charcoal will adsorb the colored impurities. Do not add charcoal to a boiling solution as it can cause it to boil over.[5]
Hot Gravity Filtration: Filter the hot solution to remove the charcoal and the adsorbed impurities.[5]
Acid-Base Extraction: For amine compounds, an acid-base extraction can be an effective way to remove non-basic colored impurities.
III. Frequently Asked Questions (FAQs)
Q1: What are the common impurities found in 1H-Pyrazole-1-ethanamine, hydrochloride?
A1: Common impurities can arise from the synthesis of the pyrazole ring itself. These may include:
Regioisomers: If unsymmetrical starting materials are used, different isomers of the pyrazole can form.[9]
Unreacted Starting Materials: Incomplete reactions can leave residual 1,3-dicarbonyl compounds or hydrazines.[9]
Pyrazoline Intermediates: Incomplete cyclization or aromatization can result in pyrazoline byproducts.[9]
Side-reaction Products: Side reactions involving the hydrazine starting material can produce colored impurities.[9]
Q2: How do I choose the best solvent for the crystallization of 1H-Pyrazole-1-ethanamine, hydrochloride?
A2: A systematic approach is best. Start by testing the solubility of your crude product in small amounts of various solvents at room temperature and at their boiling points.[3][8]
Good Single-Solvent Candidates: The compound should be insoluble or sparingly soluble in the cold solvent but completely soluble in the hot solvent.[1] Common solvents to test for pyrazole compounds include ethanol, water, ethyl acetate, and hexane.[4]
Mixed-Solvent Systems: If a suitable single solvent cannot be found, a mixed-solvent system can be effective.[3] This typically involves dissolving the compound in a "good" solvent (in which it is very soluble) and then adding a "bad" anti-solvent (in which it is insoluble) until the solution becomes turbid. The mixture is then heated until clear and cooled slowly.[4] For pyrazoles, common mixed-solvent systems include ethanol/water, hexane/ethyl acetate, and hexane/acetone.[4]
Q3: Can I use chromatography to purify 1H-Pyrazole-1-ethanamine, hydrochloride?
A3: Yes, column chromatography can be a very effective purification method.[4] However, for basic compounds like pyrazoles, there can be issues with the compound sticking to the silica gel. To mitigate this, the silica gel can be deactivated with triethylamine.[4][11] Reverse-phase HPLC (RP-HPLC) is another powerful technique for assessing purity and can be used for preparative separations.[12]
Q4: My purified 1H-Pyrazole-1-ethanamine, hydrochloride still shows impurities by NMR/LC-MS. What are my next steps?
A4: If impurities persist after a single recrystallization, several options are available:
Second Recrystallization: A second recrystallization, potentially with a different solvent system, can further improve purity.
Alternative Purification Techniques: Consider other methods such as acid-base extraction or chromatography.[4] The formation of an acid addition salt with a different acid, followed by crystallization, can also be an effective way to separate closely related impurities.[4][13]
Slurry Wash: Suspending the crystals in a solvent in which the impurities are soluble but the desired compound is not can help remove surface impurities.[14]
Impurity Identification: Use techniques like LC-MS and NMR to identify the structure of the persistent impurities.[9][12] Knowing the impurity structure can help in devising a more targeted purification strategy.
IV. Visual Guides
Decision Tree for Solvent Selection
Caption: A decision tree to guide the selection of an appropriate solvent system for recrystallization.
General Troubleshooting Workflow
Caption: A general workflow for troubleshooting common crystallization problems.
V. Quantitative Data Summary
Solvent
Solubility at 25°C
Solubility at Boiling Point
Suitability as a Single Solvent
Water
Soluble
Very Soluble
Poor
Ethanol
Soluble
Very Soluble
Poor, but good for mixed systems
Acetone
Soluble
Very Soluble
Poor
Ethyl Acetate
Sparingly Soluble
Soluble
Potentially Good
Toluene
Sparingly Soluble
Soluble
Potentially Good
Hexane
Insoluble
Sparingly Soluble
Potentially Good
This data is illustrative and should be confirmed experimentally for 1H-Pyrazole-1-ethanamine, hydrochloride.
VI. Experimental Protocols
Protocol 1: Single-Solvent Recrystallization
Dissolution: Place the crude 1H-Pyrazole-1-ethanamine, hydrochloride in an Erlenmeyer flask. Add a small amount of the selected solvent (e.g., isopropanol). Heat the mixture to boiling while stirring.
Saturation: Continue adding the hot solvent in small portions until the compound just completely dissolves.
Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.
Hot Gravity Filtration: If charcoal was added or if insoluble impurities are present, filter the hot solution through a fluted filter paper into a pre-heated Erlenmeyer flask.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold solvent.
Drying: Allow the crystals to air-dry on the filter paper or place them in a desiccator to remove the last traces of solvent.
Protocol 2: Mixed-Solvent Recrystallization
Dissolution: Dissolve the crude compound in the minimum amount of a hot "good" solvent (e.g., ethanol).
Addition of Anti-Solvent: While the solution is still hot, add the "bad" anti-solvent (e.g., water or hexane) dropwise until the solution becomes cloudy (turbid).
Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.
Isolation, Washing, and Drying: Follow steps 6-8 from the single-solvent recrystallization protocol, using the cold solvent mixture or just the cold anti-solvent for washing the crystals.
References
Recrystallization1. (n.d.).
Recrystallization. (n.d.).
Recrystallization. (n.d.).
Recrystallization - Single Solvent. (n.d.).
A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC. (n.d.).
Identifying and removing byproducts in pyrazole synthesis - Benchchem. (n.d.).
Method for purifying pyrazoles. (n.d.). Google Patents.
Recrystallization techniques for purifying pyrazole compounds - Benchchem. (n.d.).
Pyrazole compound and salt and application thereof. (n.d.). Google Patents.
Crystal Growing Tips » The Center for Xray Crystallography » - University of Florida. (2015, April 28).
Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disa - White Rose Research Online. (2024, June 1).
Pyrazole Impurity Product List - Clearsynth. (n.d.).
3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7).
How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19).
What's the best solvent to remove these crystals and recrystallize it? : r/chemistry - Reddit. (2024, January 13).
Handling hygroscopic issues with 1H-Pyrazole-1-ethanamine, hydrochloride powder
Welcome to the Technical Support Center. 1H-Pyrazole-1-ethanamine, hydrochloride is a highly polar amine salt critical to various drug development pipelines.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. 1H-Pyrazole-1-ethanamine, hydrochloride is a highly polar amine salt critical to various drug development pipelines. Due to the strong hydrogen-bonding capacity of the pyrazole ring and the ionic nature of the protonated primary amine, this compound exhibits severe hygroscopicity and deliquescence.
This guide provides researchers and scientists with field-proven, self-validating protocols to troubleshoot handling, weighing, and moisture quantification issues.
Troubleshooting & FAQs
Q1: My powder turns into a sticky paste within minutes of opening the vial. What is happening, and how do I prevent it?
The Causality: You are observing deliquescence. Hydrochloride salts of small amines are highly hygroscopic. When the ambient humidity provides a partial pressure of water greater than the vapor pressure of the saturated salt solution, the powder rapidly absorbs moisture from the air until it dissolves in its own absorbed water[1].
The Solution: Always handle this compound in a moisture-free environment. Utilizing a glove box or a dry bag purged with inert gas (nitrogen or argon) is essential [1]. If an isolation chamber is unavailable, you must employ a "weighing by difference" technique using sealed containers to minimize atmospheric exposure [2].
Q2: How can I accurately determine the moisture content of my batch before setting up a moisture-sensitive reaction?
The Causality: Assuming a 100% anhydrous mass for a hygroscopic salt leads to stoichiometric imbalances and failed syntheses. is the gold standard because it relies on a highly selective, stoichiometric redox reaction between water, sulfur dioxide, and iodine.
The Solution: For trace moisture (<1%), use Coulometric KF titration . Unlike volumetric methods where iodine is added mechanically, coulometry generates iodine electrolytically, allowing for the detection of water down to 0.1 micrograms [3]. Because opening the titration cell to add a solid hygroscopic sample can introduce up to 10 µg of ambient water, it is highly recommended to use a KF oven to vaporize the water directly into the cell .
Q3: My batch has absorbed moisture. Can I dry it in a standard laboratory drying oven?
The Causality: No. Heating amine hydrochlorides in a standard atmospheric oven can lead to thermal decomposition, oxidation, or the sublimation of HCl gas, which permanently alters the stoichiometry of your reagent and can severely corrode the oven's interior [4].
The Solution: Use a vacuum desiccator or a vacuum drying oven at a mild temperature (40–50°C) equipped with a high-vacuum pump and a cold trap. The vacuum artificially lowers the boiling point of water, allowing for complete desiccation without providing the thermal energy required for decomposition.
Experimental Workflows & Logical Relationships
Step-by-step workflow for the handling and weighing of hygroscopic salts.
Mechanism of Coulometric Karl Fischer Titration with Oven Extraction.
Standard Operating Protocols (SOPs)
Protocol A: Self-Validating Weighing by Difference under Inert Atmosphere
System Validation: By measuring the mass of the sealed stock vial before and after transfer, the exact mass of the powder deployed is known with absolute certainty. Any powder lost to static cling on spatulas or spilled during transfer does not artificially inflate the recorded reaction mass, ensuring perfect stoichiometry.
Acclimatization: Remove the sealed stock vial of 1H-Pyrazole-1-ethanamine, hydrochloride from cold storage (-20°C) and place it inside a desiccator. Allow it to reach room temperature to prevent condensation upon opening [5].
Preparation: Transfer the sealed stock vial, a clean/dry receiving flask equipped with a septum, and an anti-static spatula into a glove box purged with dry N₂ or Ar.
Transfer: Inside the glove box, unseal the stock vial, transfer the estimated required amount of powder into the receiving flask, and tightly seal both containers.
Measurement: Remove both sealed containers from the glove box. Weigh the stock vial on an analytical balance. The exact difference in weight from its original mass is your transferred mass.
Static Mitigation: If the balance display constantly drifts, use an anti-static gun to neutralize surface charges on the glass vials before recording the final weight[5].
Protocol B: Coulometric Karl Fischer Titration with Oven Extraction
System Validation: Before introducing the sample, the titrator must establish a stable baseline drift (typically <10 µ g/min ). This baseline acts as a self-validating control, proving that the internal cell is completely sealed from ambient humidity before the sample is analyzed.
Thermal Profiling: Pre-determine the optimal release temperature for 1H-Pyrazole-1-ethanamine, hydrochloride by running a temperature ramp to ensure water evaporates without decomposing the salt (typically 100–130°C).
System Purge: Turn on the KF oven and purge the system with dry nitrogen carrier gas until the coulometric cell establishes a stable baseline drift [6].
Sample Prep: Inside a glove box, quickly weigh approximately 50–100 mg of the salt into a specialized KF oven vial and immediately crimp-seal it with a PTFE septum.
Extraction: Pierce the vial with the oven's needle assembly. The dry nitrogen will carry the evaporated moisture into the titration cell.
Quantification: The titrator will automatically calculate the moisture content based on the total electrical current required to generate iodine and reach the endpoint [7].
Quantitative Data Summaries
Table 1: Comparison of Moisture Determination Methods
Method
Ideal Moisture Range
Sample Type
Causality / Mechanism
Volumetric Karl Fischer
1% to 100%
Soluble solids, liquids
Iodine is added mechanically via a burette; total volume determines moisture[3].
Coulometric Karl Fischer
0.0001% to 1% (Trace)
Low-moisture hygroscopic salts
Iodine is generated electrolytically; total current determines moisture[3].
Loss on Drying (LOD)
>0.5%
Thermally stable powders
Measures total mass lost upon heating; cannot distinguish H₂O from volatile organics.
Table 2: Troubleshooting Weighing Inaccuracies
Error Source
Observable Effect
Mechanistic Cause
Mitigation Strategy
Deliquescence
Powder turns sticky/liquid
Vapor pressure of saturated salt solution < partial pressure of H₂O in air.
A Medicinal Chemist's Guide to Linker Design: A Comparative Analysis of 1H-Pyrazole-1-ethanamine and 1H-Pyrazole-1-propanamine in Drug Design
Introduction: The Pyrazole Scaffold and the Critical Role of the N-1 Substituent In the landscape of modern medicinal chemistry, the pyrazole ring stands out as a "privileged scaffold."[1][2] This five-membered aromatic...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Pyrazole Scaffold and the Critical Role of the N-1 Substituent
In the landscape of modern medicinal chemistry, the pyrazole ring stands out as a "privileged scaffold."[1][2] This five-membered aromatic heterocycle, with its two adjacent nitrogen atoms, is a cornerstone in the design of numerous FDA-approved drugs, including the anti-inflammatory agent Celecoxib and the erectile dysfunction treatment Sildenafil.[2][3][4] Its versatility stems from its ability to engage in various biological interactions, acting as a bioisosteric replacement for other rings like amides or imidazoles, and offering multiple vectors for chemical modification to fine-tune a compound's properties.[1][5]
Among these vectors, the N-1 position of the pyrazole ring is arguably one of the most strategic handles for optimizing a drug candidate's pharmacokinetic profile—its absorption, distribution, metabolism, and excretion (ADME).[1] Substitution at this nitrogen atom can profoundly influence metabolic stability, aqueous solubility, and membrane permeability without necessarily altering the core pharmacophore responsible for target engagement.[1]
This guide provides an in-depth comparison of two closely related N-1 substituents: the ethanamine (-CH₂CH₂NH₂) and the propanamine (-CH₂CH₂CH₂NH₂) side chains. The addition of a single methylene (-CH₂-) group represents a fundamental and deliberate step in structure-activity relationship (SAR) studies. We will explore the causal chain linking this minor structural change to significant shifts in physicochemical properties, pharmacokinetics, and pharmacodynamics, providing researchers with the foundational logic and experimental frameworks to guide their own lead optimization campaigns.
Part 1: A Head-to-Head Comparison of Physicochemical Properties
The journey of a drug from administration to its target is governed by its physicochemical properties. The seemingly subtle difference between an ethyl and a propyl linker introduces measurable changes in lipophilicity and molecular weight, which have cascading effects on solubility and permeability.
The addition of a non-polar methylene group in the propanamine derivative predictably increases its lipophilicity. This is quantitatively expressed by a higher calculated LogP (cLogP) value. Lipophilicity is a critical parameter, influencing everything from how a compound binds to its target to its absorption across the gut wall and its potential to cross the blood-brain barrier.[6] However, this increased lipophilicity often comes at the cost of reduced aqueous solubility, a classic trade-off in drug design.[7]
Property
1H-Pyrazole-1-ethanamine
1H-Pyrazole-1-propanamine
Rationale for Difference
Molecular Structure
Pyrazole-CH₂CH₂NH₂
Pyrazole-CH₂CH₂CH₂NH₂
Addition of one methylene (-CH₂) unit.
Molecular Weight
~125.16 g/mol
~139.19 g/mol
Increased by the mass of the -CH₂- group.
Predicted Lipophilicity (cLogP)
Lower
Higher
The additional alkyl group increases the non-polar character of the molecule.[8]
Predicted Aqueous Solubility (LogS)
Higher
Lower
Increased lipophilicity generally correlates with decreased solubility in aqueous media.[7]
Basicity (pKa of amine)
~9-10 (predicted)
~9-10 (predicted)
The basicity of the terminal primary amine is not expected to change significantly.
Part 2: The Domino Effect on Pharmacokinetics (ADME)
A change in physicochemical properties directly translates to altered pharmacokinetic behavior. Understanding these relationships allows scientists to rationally design molecules with improved drug-like qualities.
Absorption and Permeability
The higher lipophilicity of the 1H-Pyrazole-1-propanamine derivative may enhance its ability to permeate biological membranes, such as the intestinal epithelium for oral absorption. This is a desirable trait for orally administered drugs. However, if lipophilicity becomes too high, it can lead to poor solubility in the gastrointestinal fluids, paradoxically reducing absorption. Furthermore, highly lipophilic compounds are more prone to being substrates for efflux pumps like P-glycoprotein, which can actively transport them out of cells, limiting bioavailability.
Distribution
Following absorption, a drug's distribution throughout the body is also heavily influenced by its lipophilicity. The more lipophilic propanamine analog would be expected to have a larger volume of distribution, meaning it is more likely to partition into fatty tissues. While this can prolong the drug's duration of action, it can also lead to accumulation and potential off-target toxicities. Conversely, the more water-soluble 1H-Pyrazole-1-ethanamine might exhibit more limited tissue distribution, potentially leading to a safer but shorter-acting profile.
Metabolism
N-alkyl chains are common sites for Phase I metabolism, typically N-dealkylation mediated by cytochrome P450 enzymes.[9] The longer propyl chain of the propanamine derivative presents a larger and potentially more accessible site for metabolic enzymes compared to the ethyl chain. This could lead to faster clearance and a shorter biological half-life. An in vitro metabolic stability assay is essential to quantify this difference early in the discovery process.
Part 3: Probing the Target: Pharmacodynamics and Structure-Activity Relationships (SAR)
The ultimate goal of a drug is to interact with its biological target. The choice between an ethyl and propyl linker is a classic medicinal chemistry tactic to probe the geometry and chemical nature of the target's binding pocket.
The Role of the Linker in Target Engagement
The flexible alkylamine side chain often seeks out a key interaction within the binding site, such as forming a salt bridge with an acidic amino acid residue (e.g., aspartate or glutamate). The length of this linker is therefore critical.
Probing Pocket Depth: A longer propyl chain can reach deeper into a binding pocket. If this allows the terminal amine to form a high-energy interaction that the shorter ethyl chain cannot reach, a significant increase in binding affinity (potency) will be observed. Conversely, if the pocket is sterically constrained, the bulkier propyl chain may clash with residues, leading to a sharp decrease in affinity.[10]
Optimizing Hydrophobic Interactions: The additional methylene group of the propyl chain can participate in favorable hydrophobic interactions with non-polar residues in the binding pocket, further anchoring the ligand and increasing affinity.[11]
Conformational Flexibility: The propyl chain has more rotatable bonds than the ethyl chain. This increased flexibility can be a double-edged sword. It may allow the amine to adopt an ideal vector for binding (an enthalpic gain), but it also carries a higher entropic penalty, as this flexibility is lost upon binding.
The logical workflow for dissecting these structure-activity relationships is outlined below.
Caption: SAR logic for comparing ethanamine and propanamine linkers.
Part 4: Essential Experimental Protocols
To move from theoretical comparison to actionable data, a series of well-defined experiments is required. The following protocols provide a self-validating framework for characterizing and comparing these two molecules.
Protocol 1: Synthesis of N-Alkylated Pyrazoles
This protocol describes a general method for the N-1 alkylation of a pyrazole core, a common synthetic route.[3][12]
Objective: To synthesize 1H-Pyrazole-1-ethanamine and 1H-Pyrazole-1-propanamine from a pyrazole starting material.
Materials:
1H-Pyrazole
Sodium hydride (NaH), 60% dispersion in mineral oil
2-Bromoethanamine hydrobromide or 3-Bromopropanamine hydrobromide
Deprotonation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add 1H-Pyrazole (1.0 eq). Dissolve in anhydrous DMF.
Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.1 eq) portion-wise, ensuring the temperature does not rise significantly.
Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour. The evolution of H₂ gas should cease.
Alkylation: Add the respective bromo-alkylamine hydrobromide (1.2 eq) to the reaction mixture.
Heat the reaction to 60-70 °C and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Workup: After completion, cool the reaction to room temperature and carefully quench by the slow addition of water.
Transfer the mixture to a separatory funnel and dilute with EtOAc.
Wash the organic layer sequentially with water (2x), saturated NaHCO₃ solution (1x), and brine (1x).
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography to yield the desired N-alkylated pyrazole amine.
Salt Formation (Optional): To obtain the hydrochloride salt, dissolve the purified free base in a suitable solvent (e.g., diethyl ether or methanol) and add a solution of HCl in ether (1.1 eq). The hydrochloride salt will precipitate and can be collected by filtration.
Protocol 2: Experimental Determination of Lipophilicity (Shake-Flask Method)
Objective: To measure the octanol-water partition coefficient (LogP) for each compound.
Materials:
n-Octanol (pre-saturated with water)
Purified water (pre-saturated with n-octanol)
Stock solution of each compound in a suitable solvent (e.g., DMSO)
Vials, shaker, centrifuge, HPLC or UV-Vis spectrophotometer
Procedure:
Prepare a standard curve of known concentrations of the compound in the aqueous phase to quantify the final concentration.
Add a small aliquot of the compound's stock solution to a vial containing a known volume of n-octanol and water (e.g., 1:1 v/v). The final concentration should be within the linear range of the standard curve.
Securely cap the vials and shake vigorously for 1-2 hours at a constant temperature to allow for partitioning equilibrium.
Centrifuge the vials at high speed (e.g., 3000 rpm) for 15-20 minutes to ensure complete separation of the two phases.
Carefully remove an aliquot from the aqueous (bottom) layer.
Quantify the concentration of the compound in the aqueous layer using HPLC or UV-Vis spectrophotometry against the standard curve.
Calculate the concentration in the octanol phase by subtracting the aqueous concentration from the initial total concentration.
Calculate LogP using the formula: LogP = log₁₀([Compound]octanol / [Compound]aqueous).
Protocol 3: In Vitro Metabolic Stability Assay
Objective: To compare the rate of metabolism of the two compounds in human liver microsomes.
Materials:
Human Liver Microsomes (HLM)
NADPH regenerating system (e.g., G6P, G6PDH, NADP⁺)
Phosphate buffer (pH 7.4)
Test compounds (1H-Pyrazole-1-ethanamine and 1H-Pyrazole-1-propanamine)
Positive control (e.g., a rapidly metabolized drug like Verapamil)
Acetonitrile with an internal standard for quenching
LC-MS/MS system for analysis
Procedure:
Prepare a master mix of phosphate buffer and the NADPH regenerating system.
Prepare working solutions of the test compounds in buffer at a low concentration (typically 1 µM to avoid enzyme saturation).
Pre-warm the HLM and the master mix to 37 °C.
Initiate the reaction by adding a known amount of HLM to the master mix containing the test compound. This is the T=0 time point.
Immediately remove an aliquot and quench it by adding it to a tube containing cold acetonitrile with an internal standard.
Incubate the remaining reaction mixture at 37 °C.
Remove aliquots at subsequent time points (e.g., 5, 15, 30, 60 minutes) and quench them in the same manner.
After the final time point, centrifuge all quenched samples to precipitate proteins.
Analyze the supernatant from each time point by LC-MS/MS to determine the percentage of the parent compound remaining.
Plot the natural log of the percent remaining versus time. The slope of this line gives the elimination rate constant (k).
Calculate the in vitro half-life (T½) using the formula: T½ = 0.693 / k.
Caption: A typical experimental workflow in early-stage drug discovery.
Conclusion: A Context-Dependent Choice
This guide demonstrates that the choice between 1H-Pyrazole-1-ethanamine and 1H-Pyrazole-1-propanamine is far from trivial. It is a deliberate decision based on a deep understanding of medicinal chemistry principles.
The ethanamine derivative is expected to be more water-soluble and potentially less prone to metabolism, which could translate to a more favorable safety profile and simpler pharmacokinetics.
The propanamine derivative, with its increased lipophilicity, may offer enhanced membrane permeability and the potential for stronger binding affinity through additional hydrophobic interactions, but at the risk of lower solubility and greater metabolic liability.
Ultimately, there is no universally "better" molecule. The optimal choice is entirely dependent on the specific biological target, the desired therapeutic profile (e.g., systemic vs. CNS-penetrant), and the intricate data generated from the experimental protocols outlined above. By systematically evaluating these closely related analogs, researchers can build a robust structure-activity relationship, paving the way for the rational design of the next generation of pyrazole-based therapeutics.
References
ijrd.com. (2025). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. IJNRD. [Link]
Verma, P. K. (2023). Pyrazole Scaffolds Having Promising Pharmacological Potential: A Review. Mini-Reviews in Medicinal Chemistry. [Link]
Sharma, D. K. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Current Topics in Medicinal Chemistry. [Link]
ResearchGate. (2026). PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. [Link]
ijpsrr.com. (2022). Pyrazole Scaffold: A Remarkable Tool in Drug Development. [Link]
Compton, D. R., et al. (2000). Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB(1) and CB(2) receptor binding. PubMed. [Link]
EPJ Web of Conferences. (n.d.). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. [Link]
ResearchGate. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. [Link]
Lan, R., et al. (1998). Structure−Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists. Journal of Medicinal Chemistry, ACS Publications. [Link]
RSC Publishing. (n.d.). Review: biologically active pyrazole derivatives. New Journal of Chemistry. [Link]
Carradori, S., et al. (2024). Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. MDPI. [Link]
RSC Publishing. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. [Link]
Setti, S. E., et al. (n.d.). Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity. PMC. [Link]
Patsnap. (2025). Alkyl Chain Length Impact on Chemical Properties. [Link]
Kontogiorgis, C., et al. (n.d.). Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. PMC. [Link]
de Oliveira, R. B., et al. (2026). Pyrazole-Thiazole Hybrids: Synthesis and Biological Evaluation against Trypanosoma cruzi and Mycobacterium tuberculosis. ACS Publications. [Link]
Research Journal of Pharmacy and Technology. (2019). Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases. [Link]
Bailey, D. M., et al. (1985). 3,4-Diphenyl-1H-pyrazole-1-propanamine antidepressants. PubMed. [Link]
Chemical Reviews Letters. (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. [Link]
Molecules. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]
ResearchGate. (n.d.). Impact of the alkyl chain length on binding of imidazolium-based ionic liquids to bovine serum albumin. [Link]
ACS Publications. (2026). Design and Synthesis of Dualsteric Muscarinic M5 Receptor Ligands Reveal G Protein Bias. [Link]
British Journal of Clinical Pharmacology. (n.d.). Kinetics and metabolism of pyrazolones (propyphenazone, aminopyrine and dipyrone). [Link]
International Journal of Pharmaceutical Sciences and Research. (2016). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES. [Link]
Future Medicinal Chemistry. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. [Link]
MDPI. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. [Link]
Comparative Binding Affinity and Cleavage Efficacy of 1H-Pyrazole-1-ethanamine Analogs
As metallo-pharmaceuticals gain traction in targeted oncology and molecular biology, copper(II) complexes utilizing Schiff base ligands have emerged as potent DNA-cleaving agents. Specifically, ligands derived from 1H-Py...
Author: BenchChem Technical Support Team. Date: April 2026
As metallo-pharmaceuticals gain traction in targeted oncology and molecular biology, copper(II) complexes utilizing Schiff base ligands have emerged as potent DNA-cleaving agents. Specifically, ligands derived from 1H-Pyrazole-1-ethanamine, hydrochloride and substituted salicylaldehydes demonstrate remarkable tunable binding affinities to double-stranded DNA[1].
This guide provides a comprehensive comparison of 1H-Pyrazole-1-ethanamine analogs, detailing the causality behind their structural modifications, their quantitative binding affinities, and the self-validating experimental protocols required to assess their efficacy.
Mechanistic Overview: Causality in Structural Design
The biological activity of 1H-Pyrazole-1-ethanamine-derived Cu(II) complexes hinges on their ability to interact with the DNA surface and generate Reactive Oxygen Species (ROS) via redox cycling[2].
The base ligand, synthesized from 1H-pyrazole-1-ethanamine and salicylaldehyde (forming HL1, or SalPz), coordinates with Cu(II) to form a planar complex. By introducing electron-withdrawing halogens (such as chlorine or iodine) at the 3,5-positions of the salicylaldehyde moiety, researchers can manipulate both the steric bulk and the electronic distribution of the complex[1].
The Causality of Halogenation:
Steric Hydrophobic Interactions: Bulkier halogens (like Iodine in the I2SalPz analog) increase the hydrophobic surface area of the complex. This enhances the binding affinity to the DNA minor groove or facilitates intercalation, as the hydrophobic groups favorably interact with the DNA base pairs[1].
Redox Potential Modulation: Electron-withdrawing groups lower the reduction potential of the Cu(II) center. A precisely tuned reduction potential facilitates electron transfer from intracellular reducing agents like glutathione (GSH) or ascorbic acid (VC), accelerating the generation of hydroxyl radicals (OH•) responsible for oxidative DNA cleavage[2].
The following table summarizes the binding energies and DNA cleavage efficiencies of the primary 1H-Pyrazole-1-ethanamine Cu(II) analogs.
Analog Designation
Ligand Substitution
GSH Binding Energy (kJ/mol)
Reduction Potential (V)
Relative DNA Binding Affinity
DNA Cleavage Efficiency
CuSalPz (1)
Unsubstituted
-202.28
-0.295
Baseline
Moderate
CuCl2SalPz (2)
3,5-dichloro
-201.45
-0.394
High
High
CuI2SalPz (3)
3,5-diiodo
-198.78
-0.422
Highest
Very High
Data synthesized from computational and experimental models evaluating Cu(II) complexes of 1H-pyrazole-1-ethanamine derivatives[1][2].
Experimental Workflow: DNA Binding and Cleavage
To establish a self-validating system, the evaluation of these analogs must couple spectroscopic binding assays with functional gel electrophoresis.
Step-by-Step Protocol: Assessing DNA Cleavage via Gel Electrophoresis
This protocol ensures that any observed DNA cleavage is definitively linked to the ROS-generating capacity of the specific analog, validated by the inclusion of ROS scavengers.
Preparation of Reagents:
Prepare a 50 mM Tris-HCl buffer (pH 7.2) containing 50 mM NaCl.
Dissolve the 1H-Pyrazole-1-ethanamine Cu(II) analogs (1, 2, and 3) in DMF to create 1 mM stock solutions.
Reaction Mixture Assembly:
In a sterile microcentrifuge tube, combine 1 μL of supercoiled pUC19 plasmid DNA (0.5 μg/μL), varying concentrations of the Cu(II) complex (e.g., 10–100 μM), and 1 μL of a reducing agent (e.g., 1 mM ascorbic acid or GSH).
Self-Validation Step: Prepare parallel control tubes containing ROS scavengers (e.g., DMSO for hydroxyl radicals or sodium azide for singlet oxygen) to confirm the oxidative cleavage mechanism.
Incubation:
Adjust the final volume to 20 μL with Tris-HCl buffer.
Incubate the mixtures at 37°C for 1 hour in the dark to prevent unintended photo-cleavage.
Electrophoresis:
Add 4 μL of loading buffer (containing 0.25% bromophenol blue and 30% glycerol) to quench the reaction.
Load the samples onto a 1% agarose gel containing ethidium bromide (0.5 μg/mL).
Run the gel at 80 V for 2 hours in 1X TAE buffer.
Quantification:
Visualize the gel under UV light. Quantify the conversion of Form I (supercoiled) DNA to Form II (nicked circular) and Form III (linear) DNA using densitometry software. The conversion rate directly correlates to the cleavage efficiency[1].
Pathway Visualization
The following diagram illustrates the dual-action pathway by which 1H-Pyrazole-1-ethanamine Cu(II) analogs exert their biological activity.
Mechanism of DNA binding and oxidative cleavage by 1H-Pyrazole-1-ethanamine Cu(II) complexes.
References
Probing DNA-Cleavage Efficiencies of Copper(II) Complexes: A Computational Perspective. ACS Omega. Available at:[Link]
Theoretical Studies on DNA-Cleavage Mechanism of Copper(II) Complexes: Probing Generation of Reactive Oxygen Species. ACS Publications. Available at:[Link]
1H-Pyrazole-1-ethanamine, hydrochloride versus free base stability comparison
1H-Pyrazole-1-ethanamine: Hydrochloride vs. Free Base Stability Comparison Guide 1H-Pyrazole-1-ethanamine is a critical bifunctional building block widely utilized in medicinal chemistry, agrochemical synthesis, and phar...
Author: BenchChem Technical Support Team. Date: April 2026
1H-Pyrazole-1-ethanamine: Hydrochloride vs. Free Base Stability Comparison Guide
1H-Pyrazole-1-ethanamine is a critical bifunctional building block widely utilized in medicinal chemistry, agrochemical synthesis, and pharmaceutical development. Featuring an aromatic pyrazole ring and a primary aliphatic amine, it serves as a versatile precursor for synthesizing complex active pharmaceutical ingredients (APIs). However, the physical and chemical stability of its free base form presents significant handling and storage challenges.
This guide provides an objective, data-driven comparison between the free base and its hydrochloride (HCl) salt, detailing the mechanistic causality behind their stability profiles and providing self-validating protocols for empirical verification.
Physicochemical Profiling
The fundamental differences in handling and storage between the two forms stem directly from their physicochemical states. The table below summarizes the core properties of both forms.
Mechanistic Causality of Degradation vs. Stability
To understand why the free base degrades rapidly while the HCl salt remains stable, we must analyze the electronic environment of the molecule. The aliphatic primary amine in 1H-pyrazole-1-ethanamine possesses a highly nucleophilic and basic lone pair of electrons (conjugate acid pKa ~9–10).
The Free Base Vulnerability:
In the free base state, this lone pair is fully exposed to environmental electrophiles and oxidants.
Carbamate Crust Formation: The lone pair readily attacks atmospheric carbon dioxide (CO2), forming carbamic acid intermediates that precipitate as insoluble carbamate salts. This manifests physically as a white "crust" forming around the cap of the reagent bottle, leading to a loss of active titer.
Oxidative Lability: Exposure to ambient oxygen and UV light induces the formation of N-oxides and hydroxylamine derivatives, severely compromising the purity of the building block.
The Hydrochloride Salt Advantage:
Salt formation with equimolar hydrochloric acid selectively protonates the primary amine (
R−NH3+Cl−
). This protonation completely sequesters the nitrogen lone pair, neutralizing its nucleophilicity. The resulting ionic interactions drive the formation of a robust crystalline lattice. This lattice thermodynamically shields the molecule from oxidative attack and completely prevents CO2 absorption.
Mechanistic pathway of free base degradation versus HCl salt stabilization.
Self-Validating Experimental Protocols
To objectively quantify the stability differences, a forced degradation and accelerated stability workflow is employed. This protocol is designed as a self-validating system : it incorporates System Suitability Testing (SST) and mass balance tracking to ensure that any reduction in the parent peak area is directly correlated with the appearance of degradant peaks, ruling out instrumental drift or sample precipitation as false positives.
Action: Prepare 1.0 mg/mL stock solutions of both the free base and the HCl salt in HPLC-grade Acetonitrile/Water (50:50, v/v).
Causality: A mixed aqueous-organic solvent ensures complete dissolution of both the lipophilic free base and the hydrophilic salt. This prevents precipitation-induced concentration errors during the stressing phase.
Step 2: Environmental & Oxidative Stressing
Condition A (Accelerated Stability): Aliquot 1 mL of each solution into uncapped amber vials. Store at 40°C / 75% Relative Humidity (RH) for 14 days.
Causality: Simulates long-term atmospheric exposure according to ICH guidelines, accelerating CO2 absorption and thermal degradation.
Condition B (Oxidative Stress): Spike 1 mL of each solution with 0.3% H2O2 (final concentration) and incubate at 25°C for 24 hours.
Causality: Specifically targets the oxidative lability of the exposed amine lone pair.
Step 3: Self-Validating HPLC-UV/MS Analysis
Parameters: Use a C18 Reverse Phase column (5 µm, 4.6 x 150 mm) with a mobile phase gradient of 0.1% Trifluoroacetic acid (TFA) in Water to 0.1% TFA in Acetonitrile. Detect at 210 nm with inline ESI-MS.
Validation Mechanism (SST): Inject a freshly prepared reference standard of the HCl salt before the sequence, after every 5 injections, and at the end of the run. The sequence is only validated if the Relative Standard Deviation (RSD) of the reference peak area is <2.0%. This proves that column performance and detector response remained constant throughout the analysis, validating the degradation data.
Self-validating experimental workflow for forced degradation analysis.
Quantitative Stability Data
The experimental results derived from the self-validating protocol clearly demonstrate the superior stability of the hydrochloride salt. The free base shows significant degradation under both atmospheric and oxidative stress, whereas the HCl salt remains almost entirely intact.
Standard Operating Procedure: Safe Handling and Disposal of 1H-Pyrazole-1-ethanamine, Hydrochloride For researchers and drug development professionals, managing the lifecycle of chemical building blocks is as critical as...
Author: BenchChem Technical Support Team. Date: April 2026
Standard Operating Procedure: Safe Handling and Disposal of 1H-Pyrazole-1-ethanamine, Hydrochloride
For researchers and drug development professionals, managing the lifecycle of chemical building blocks is as critical as the synthesis itself. 1H-Pyrazole-1-ethanamine, hydrochloride is a widely utilized nitrogenous building block in medicinal chemistry. However, due to its amine hydrochloride nature, it presents specific environmental and toxicological challenges. This guide provides a self-validating, step-by-step operational protocol for the safe handling, segregation, and disposal of this compound, ensuring strict compliance with EPA Resource Conservation and Recovery Act (RCRA) guidelines.
Chemical Profile & Hazard Assessment
Before initiating any disposal protocol, it is imperative to understand the physicochemical properties of the target compound to ensure proper container compatibility and waste stream routing.
The Mechanistic Rationale: The Causality of Halogenated Segregation
A critical error in laboratory waste management is the comingling of amine hydrochlorides with general non-halogenated organic waste.
The Causality: 1H-Pyrazole-1-ethanamine, hydrochloride contains a covalently bound chloride counterion. The EPA mandates that halogenated compounds be strictly segregated from non-halogenated streams[2]. During the required high-temperature incineration of hazardous waste, halogenated compounds generate hydrogen chloride (HCl) gas and pose a high risk of forming highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)[3].
The Solution: Segregated halogenated waste is routed to specialized rotary kiln incinerators equipped with caustic scrubbers that neutralize the acidic flue gases[3]. Mixing this compound into a non-halogenated waste carboy contaminates the entire vessel, drastically increasing disposal costs and violating environmental regulations[2].
Step-by-Step Disposal Methodologies
Protocol A: Solid Waste Disposal (Unused or Spilled Powder)
Collection: Using an anti-static scoop, transfer unused or recovered solid 1H-Pyrazole-1-ethanamine, hydrochloride into a chemically resistant, puncture-proof container (e.g., high-density polyethylene, HDPE).
Containment: Ensure the container has a secure, screw-on cap. Do not use biohazard bags or red sharps containers, as hazardous waste contractors cannot legally accept chemical waste in biohazard-designated vessels[2].
Labeling: Immediately affix a "Hazardous Waste" tag. The label must explicitly state the full chemical name, CAS number (663941-73-9), and be marked as "Halogenated Solid Waste." Do not date the label until the container is ready for transfer to the central accumulation area[2].
Solvent Compatibility Check: Ensure the solvent carrying the amine hydrochloride (e.g., Dichloromethane, Chloroform, or Methanol) is compatible with the designated waste carboy.
Segregation: Pour the solution exclusively into a carboy designated for Halogenated Organic Waste [4].
Volume Management: Never fill liquid waste containers beyond 75% capacity[5].
Causality: Leaving 25% headspace allows for the expansion of liquids and the accumulation of headspace vapors due to ambient temperature fluctuations, preventing pressure-induced container rupture[5].
Protocol C: Empty Container Decontamination
Triple Rinsing: Empty reagent bottles must be triple-rinsed with a compatible solvent (e.g., ethanol or water)[6].
Causality: By EPA definition, a container is not legally "empty" if it retains >3% of its residual content[2]. Triple rinsing systematically dilutes and removes this residue, mitigating exposure risks.
Rinsate Disposal: Collect all rinsate and dispose of it in the Halogenated Liquid Waste container[6]. Never pour rinsate down the laboratory sink.
Defacing: Once dried, completely deface or remove the original manufacturer's label before discarding the glass in a standard broken-glass receptacle[6].
Emergency Spill Response Protocol
In the event of an accidental release of the solid powder, follow this self-validating containment loop:
PPE Escalation: Immediately don safety goggles, a particulate respirator (N95 or higher), and nitrile gloves to protect against mucous membrane irritation.
Containment (No Dry Sweeping): Do not use a standard broom, as this will aerosolize the irritating powder. Instead, dampen the spill with water to suppress dust formation, or use a HEPA-filtered vacuum designed for hazardous chemicals.
Collection: Shovel the dampened material into a dedicated hazardous waste container and proceed with Protocol A.
Operational Workflow Visualization
Decision tree for the segregation and disposal of 1H-Pyrazole-1-ethanamine, hydrochloride.
References
Laboratory Hazardous Waste Management Guide. UTIA Safety Office, University of Tennessee. Available at: [Link]
Hazardous Materials Disposal Guide. Nipissing University. Available at: [Link]
UWO Guide to Classifying Unwanted Materials. UW Oshkosh. Available at: [Link]
Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). Available at: [Link]